Technical Documentation Center

Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

Core Science & Biosynthesis

Foundational

Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate: A Technical Guide to sp³-Enriched Scaffold Engineering

Target Audience: Medicinal Chemists, Process R&D Scientists, and Drug Development Professionals. Executive Summary As modern drug discovery pivots toward highly sp³-enriched scaffolds to improve clinical success rates, t...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Process R&D Scientists, and Drug Development Professionals.

Executive Summary

As modern drug discovery pivots toward highly sp³-enriched scaffolds to improve clinical success rates, the azetidine ring has emerged as a premier bioisostere for larger cycloalkanes and aromatic systems. Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (CAS: 2090777-90-3) is a highly specialized, orthogonally protected building block designed for the synthesis of complex spirocycles and constrained amines. This whitepaper details the physicochemical parameters, structural rationale, and validated synthetic workflows for integrating this critical intermediate into pharmaceutical pipelines.

Part 1: Physicochemical Profiling & Identification

Accurate characterization of building blocks is the first step in establishing a robust synthetic pipeline. The table below consolidates the core quantitative data and identifiers for Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate, ensuring precise stoichiometric calculations and analytical tracking[1].

Table 1: Physicochemical and Structural Parameters

ParameterValue
Chemical Name Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate
CAS Registry Number 2090777-90-3
Molecular Formula C₁₃H₁₅NO₃
Molecular Weight 233.26 g/mol
Monoisotopic Mass 233.1052 Da
SMILES CC1(C)N(CC1=O)C(=O)OCC1=CC=CC=C1
Topological Polar Surface Area (TPSA) 46.61 Ų
Predicted LogP ~1.98

Data sourced from [1] and [2].

Part 2: Structural Rationale in Medicinal Chemistry

The architecture of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate is not arbitrary; every functional group serves a distinct purpose in either the synthesis or the final pharmacokinetic profile of the target drug[3].

  • The gem-Dimethyl Effect (Thorpe-Ingold Effect): The inclusion of a gem-dimethyl group at the C2 position compresses the internal bond angle, thermodynamically favoring ring-closing reactions and stabilizing the highly strained four-membered architecture. In a biological context, these bulky methyl groups sterically shield the adjacent nitrogen atom from oxidative metabolism (e.g., by Cytochrome P450 enzymes), significantly extending the molecule's half-life.

  • The 3-Oxo Electrophilic Hub: Unlike unstrained ketones, the carbonyl carbon in an azetidin-3-one is hyper-reactive. The release of ring strain upon rehybridization from sp² to sp³ during nucleophilic attack makes it an ideal substrate for olefination or reductive amination.

  • Orthogonal Cbz Protection: The benzyl carbamate (Cbz) group is strategically chosen over the more common tert-butyloxycarbonyl (Boc) group. Cbz is highly stable to the acidic conditions often required in complex multi-step syntheses (e.g., TFA-mediated deprotections) and can be orthogonally removed under mild, neutral hydrogenolysis.

CoreDesign Core Benzyl 2,2-dimethyl-3-oxoazetidine -1-carboxylate Feature1 gem-Dimethyl Group Core->Feature1 Feature2 3-Oxo Moiety Core->Feature2 Feature3 Cbz Carbamate Core->Feature3 Advantage1 Metabolic Shielding & Conformational Lock Feature1->Advantage1 Advantage2 Electrophilic Hub for Spirocyclization Feature2->Advantage2 Advantage3 Orthogonal Deprotection (H2) Feature3->Advantage3

Fig 1: Structural rationale of the 2,2-dimethyl-3-oxoazetidine scaffold in drug design.

Part 3: Synthetic Workflows & Experimental Methodologies

A primary application of 3-oxoazetidines is the generation of spirocyclic scaffolds via exocyclic olefination followed by cycloaddition[3]. The following protocol outlines a self-validating, three-step system for converting the core building block into a functionalized spiro-isoxazoline amine.

SynthWorkflow S1 1. Wittig Olefination (Ph3P=CHCO2Et, DCM) S2 2. [3+2] Cycloaddition (Nitrile Oxide, Et3N) S1->S2 Exocyclic Alkene S3 3. Hydrogenolysis (H2, Pd/C, MeOH) S2->S3 Cbz-Spirocycle S4 Target Spirocyclic Azetidine Amine S3->S4 Free Amine

Fig 2: Three-step synthetic workflow for generating spirocycles from the 3-oxoazetidine core.

Protocol: Synthesis of Azetidine-Derived Spirocycles

Step 1: Wittig Olefination

  • Objective: Convert the 3-oxo moiety into an exocyclic alkene.

  • Procedure:

    • Dissolve Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM).

    • Add ethyl (triphenylphosphoranylidene)acetate (1.1 equiv) portion-wise at room temperature.

    • Heat the reaction mixture to reflux (~40 °C) for 6 hours under an inert argon atmosphere.

    • Concentrate the mixture in vacuo and purify via silica gel column chromatography (Petroleum Ether/EtOAc, 4:1) to isolate the exocyclic alkene.

  • Causality & Rationale: The highly strained 4-membered ring is susceptible to ring-opening under harsh basic conditions. A stabilized Wittig ylide allows for mild olefination without degrading the azetidine core[3]. DCM provides optimal solubility for both the azetidine and the ylide while maintaining a low boiling point for a gentle reflux. Argon prevents oxidative degradation of the ylide.

Step 2: [3+2] Cycloaddition

  • Objective: Construct the spiro-isoxazoline ring.

  • Procedure:

    • Dissolve the purified alkene (1.0 equiv) and a selected chlorooxime (1.2 equiv) in anhydrous THF.

    • Add triethylamine (1.5 equiv) dropwise at 0 °C to generate the nitrile oxide dipole in situ.

    • Stir at room temperature for 12 hours.

    • Validation/Workup: Quench with saturated aqueous NH₄Cl to neutralize the base, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

  • Causality & Rationale: The slow, dropwise addition of base at 0 °C is critical. It ensures the slow generation of the highly reactive nitrile oxide dipole, minimizing its unwanted dimerization into furoxans and maximizing the yield of the target cycloaddition product[3].

Step 3: Orthogonal Deprotection (Cbz Removal)

  • Objective: Unmask the secondary amine for downstream functionalization (e.g., amide coupling).

  • Procedure:

    • Dissolve the spirocyclic intermediate in methanol.

    • Add 10% Pd/C (0.1 equiv by weight). Purge the flask carefully with H₂ gas.

    • Stir vigorously under a balloon of H₂ at room temperature for 4 hours.

    • Validation/Workup: Filter the suspension through a pad of Celite to safely remove the pyrophoric palladium catalyst. Concentrate the filtrate to yield the free spirocyclic amine.

  • Causality & Rationale: The Cbz group is cleanly cleaved via hydrogenolysis. Crucially, the gem-dimethyl group sterically shields the azetidine ring, preventing unwanted hydrogenolytic ring-opening (a common side reaction in unhindered strained rings)[1][3].

References

  • Spring, D. et al. "Cycloaddition Strategies for the Synthesis of Diverse Heterocyclic Spirocycles for Fragment-Based Drug Discovery." Chemistry - A European Journal / Cambridge University. Retrieved from[Link]

  • PubChemLite / LCSB. "Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (C13H15NO3)." Retrieved from [Link]

Sources

Exploratory

The Strategic Role of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The 2-azetidinone, or β-lactam, ring is a privileged scaffold in medicinal chemistry, renowned for its foundational role in the...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2-azetidinone, or β-lactam, ring is a privileged scaffold in medicinal chemistry, renowned for its foundational role in the development of life-saving antibiotics such as penicillins and cephalosporins.[1][2] Its inherent ring strain makes the four-membered cyclic amide susceptible to nucleophilic attack, a property that has been ingeniously exploited in the design of potent enzyme inhibitors.[1] Within this critical class of molecules, Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate emerges as a highly versatile and strategically important building block. This guide provides a comprehensive technical overview of its synthesis, reactivity, and pivotal role as an intermediate in the synthesis of advanced therapeutic agents, offering field-proven insights for its application in drug discovery and development.

Core Molecular Attributes and Strategic Significance

Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate, with CAS Number 2090777-90-3, possesses a unique combination of structural features that render it a valuable synthon in medicinal chemistry.[3] The molecule's structure is characterized by a 2,2-dimethyl substituted azetidin-3-one core, with the nitrogen atom protected by a benzyloxycarbonyl (Cbz or Z) group.

Table 1: Physicochemical Properties of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

PropertyValueReference
CAS Number 2090777-90-3[3]
Molecular Formula C₁₃H₁₅NO₃[3]
Molecular Weight 233.26 g/mol [3]
Appearance Colorless to yellow liquid/solid[4]

The strategic importance of this molecule lies in the orthogonal nature of its functional groups:

  • The 3-Oxo Group: This ketone functionality serves as a versatile handle for a variety of chemical transformations, including reduction to a hydroxyl group, reductive amination, or the introduction of diverse substituents via nucleophilic addition. This allows for the systematic exploration of structure-activity relationships (SAR) at this position.

  • The Gem-Dimethyl Group at C2: The presence of two methyl groups at the 2-position can enhance the metabolic stability of the azetidine ring by sterically hindering enzymatic degradation.[1] This is a crucial consideration in modern drug design.

  • The N-Benzyloxycarbonyl (Cbz) Group: The Cbz group is a robust and widely used protecting group for amines.[1] It is stable to a broad range of reaction conditions, yet can be selectively removed, typically via catalytic hydrogenolysis, to unmask the nitrogen atom for further functionalization.[1][5] This allows for the late-stage introduction of various substituents on the azetidine nitrogen.

Synthesis and Reactivity: A Modular Approach

The synthesis of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate can be approached in a modular fashion, typically involving the construction of the 2,2-dimethyl-3-oxoazetidine core followed by N-protection.

Synthesis of the Azetidinone Core

While a specific protocol for the direct synthesis of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate is not extensively detailed in publicly available literature, its synthesis can be inferred from established methods for constructing substituted β-lactam rings. One of the most powerful and versatile methods for the synthesis of the 2-azetidinone ring is the Staudinger [2+2] cycloaddition of a ketene with an imine.[2]

Alternatively, methods such as the Wolff rearrangement of γ-amino-α-diazo-β-ketoesters followed by intramolecular cyclization offer a pathway to substituted 2-oxoazetidine derivatives.[6][7]

N-Protection with Benzyl Chloroformate

Once the 2,2-dimethyl-3-oxoazetidine core is obtained, the nitrogen atom can be readily protected with a benzyloxycarbonyl group using benzyl chloroformate (Cbz-Cl) under basic conditions. This is a standard and high-yielding reaction in organic synthesis.[1]

Diagram 1: General Synthetic Workflow

cluster_synthesis Synthesis of the Azetidinone Core cluster_protection N-Protection Starting Materials Starting Materials Cyclization Reaction [2+2] Cycloaddition or Wolff Rearrangement Starting Materials->Cyclization Reaction Imine + Ketene or Diazo Ketoester Azetidinone Core 2,2-dimethyl-3-oxoazetidine Cyclization Reaction->Azetidinone Core N-Protection N-Cbz Protection Azetidinone Core->N-Protection Benzyl Chloroformate, Base Target Molecule Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate N-Protection->Target Molecule

Caption: A generalized workflow for the synthesis of the target molecule.

Key Reactions and Synthetic Utility

The synthetic utility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate stems from the selective manipulation of its functional groups.

  • Modification of the 3-Oxo Group: The ketone at the C3 position is a prime site for introducing molecular diversity. For example, stereoselective reduction can yield the corresponding 3-hydroxyazetidine derivative, which can be further functionalized.

  • Deprotection of the N-Cbz Group: The removal of the Cbz group is typically achieved through catalytic hydrogenolysis (e.g., H₂, Pd/C), which cleanly yields the free secondary amine along with toluene and carbon dioxide as byproducts.[1][5] This unmasked amine is then available for the introduction of a wide array of substituents, a critical step in the late-stage diversification of drug candidates.

Diagram 2: Key Reactions and Diversification Pathways

cluster_reactions Synthetic Transformations cluster_products Diversified Intermediates Target_Molecule Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate Reduction Reduction of 3-Oxo Group Target_Molecule->Reduction e.g., NaBH₄ Deprotection N-Cbz Deprotection Target_Molecule->Deprotection H₂, Pd/C Hydroxy_Intermediate Benzyl 3-hydroxy-2,2-dimethylazetidine-1-carboxylate Reduction->Hydroxy_Intermediate Amine_Intermediate 2,2-dimethyl-3-oxoazetidine Deprotection->Amine_Intermediate Further_Functionalization_1 Further Functionalization (e.g., etherification, esterification) Hydroxy_Intermediate->Further_Functionalization_1 Further_Functionalization_2 Further Functionalization (e.g., N-alkylation, N-arylation) Amine_Intermediate->Further_Functionalization_2

Caption: Key reactions illustrating the synthetic utility of the title compound.

Experimental Protocols

The following are generalized, yet self-validating, experimental protocols that a researcher can adapt for the synthesis and deprotection of N-Cbz protected 3-oxoazetidines.

General Protocol for N-Cbz Protection of a 3-Oxoazetidine

This protocol is based on well-established procedures for the N-protection of amines.[1]

Objective: To protect the nitrogen atom of a 2,2-dimethyl-3-oxoazetidine with a benzyloxycarbonyl (Cbz) group.

Materials:

  • 2,2-dimethyl-3-oxoazetidine

  • Benzyl chloroformate (Cbz-Cl)

  • Sodium bicarbonate (NaHCO₃) or other suitable base

  • Tetrahydrofuran (THF) and Water

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the 2,2-dimethyl-3-oxoazetidine (1.0 eq) in a 2:1 mixture of THF and water.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium bicarbonate (2.0 eq) to the solution.

  • Slowly add benzyl chloroformate (1.5 eq) dropwise to the cooled solution while stirring.

  • Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, dilute the mixture with water and extract with ethyl acetate (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate.

General Protocol for N-Cbz Deprotection via Hydrogenolysis

This protocol describes the standard method for removing a Cbz protecting group.[1][5]

Objective: To deprotect the nitrogen atom of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate.

Materials:

  • Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

  • Palladium on carbon (5% or 10% Pd/C)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen gas (H₂)

  • Celite®

Procedure:

  • Dissolve Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in methanol.

  • Carefully add a catalytic amount of Pd/C to the solution under an inert atmosphere (e.g., nitrogen or argon).

  • Evacuate the reaction flask and backfill with hydrogen gas (this can be done using a balloon filled with hydrogen).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

  • Monitor the reaction progress by TLC until the starting material is consumed.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

  • Rinse the Celite® pad with additional methanol.

  • Concentrate the filtrate under reduced pressure to yield the deprotected 2,2-dimethyl-3-oxoazetidine.

Applications in Medicinal Chemistry and Drug Discovery

The strategic placement of the 3-oxo group and the gem-dimethyl substituents, combined with the reliable chemistry of the N-Cbz protecting group, makes Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate an ideal starting point for the construction of novel azetidine-containing compounds for screening in various therapeutic areas, including oncology, inflammation, and infectious diseases.[1]

Conclusion

Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate represents a confluence of desirable features for a medicinal chemistry building block: a biologically relevant core scaffold, strategically placed functional groups for diversification, and predictable, high-yielding chemistry. Its utility in the synthesis of novel, three-dimensionally complex small molecules makes it a valuable tool for drug discovery programs. As the demand for new chemical entities with improved pharmacological profiles continues to grow, the strategic application of such well-designed synthons will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

  • Aziz, T., & Weaver, D. F. (2021). The Azetidine Scaffold in Medicinal Chemistry: A Review. Journal of Medicinal Chemistry, 64(15), 10735–10787. Available at: [Link]

  • Singh, G. S. (2004). Recent progress in the synthesis and chemistry of azetidinones. Tetrahedron, 60(44), 9959–9998. Available at: [Link]

  • Lyutin, I., Krivovicheva, V., Kantin, G., & Dar'in, D. (2024). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. Beilstein Journal of Organic Chemistry, 20, 1038–1047. Available at: [Link]

  • Dar'in, D., Kantin, G., & Krivovicheva, V. (2023). Access to 2-Oxoazetidine-3-carboxylic Acids Derivatives via Thermal Microwave-Assisted Wolff Rearrangement of 3-Diazotetramic Acids in the Presence of Nucleophiles. Beilstein Archives. Available at: [Link]

  • Wikipedia contributors. (2023, December 19). Benzyl chloroformate. In Wikipedia, The Free Encyclopedia. Retrieved March 11, 2026, from [Link]

  • Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved March 11, 2026, from [Link]

  • Rani, V. E. (2016). Synthesis and Characterization of Novel Oxoazetidine Containing Phenyl Imidazole Carbamates. American Journal of Current Organic Chemistry, 2(1), 9-16. Available at: [Link]

  • Common Organic Chemistry. (n.d.). Benzyl Chloroformate. Retrieved March 11, 2026, from [Link]

Sources

Foundational

Stability of Cbz-Protected 3-Oxoazetidine Derivatives: An In-depth Technical Guide

Abstract This technical guide provides a comprehensive analysis of the chemical stability of 3-oxoazetidine derivatives protected with the benzyloxycarbonyl (Cbz) group. This class of compounds is of significant interest...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the chemical stability of 3-oxoazetidine derivatives protected with the benzyloxycarbonyl (Cbz) group. This class of compounds is of significant interest to researchers, scientists, and drug development professionals due to the prevalence of the azetidine motif in modern pharmaceuticals. This document elucidates the inherent reactivity of the strained 3-oxoazetidine core, examines the stability profile of the Cbz protecting group under various conditions, and proposes the most probable degradation pathways. Furthermore, it furnishes detailed, field-proven protocols for conducting systematic stability and forced degradation studies, including the development of stability-indicating analytical methods. The insights provided herein are intended to empower researchers to anticipate stability challenges, design robust formulations, and ensure the scientific integrity of their research and development programs.

Introduction: The Convergence of a Strained Core and a Classic Protecting Group

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry. Its incorporation into molecular architectures can impart favorable pharmacokinetic properties and metabolic stability.[1] The 3-oxoazetidine moiety, in particular, offers a synthetically versatile handle for further functionalization. To facilitate multi-step syntheses involving this core, the amino group is often protected. The benzyloxycarbonyl (Cbz or Z) group, introduced by Bergmann and Zervas in the 1930s, remains a cornerstone of amine protection strategies due to its robustness and orthogonal cleavage conditions relative to other common protecting groups like Boc and Fmoc.[2]

The stability of Cbz-protected 3-oxoazetidine derivatives is a critical parameter that dictates their viability as synthetic intermediates and their potential for incorporation into active pharmaceutical ingredients (APIs). The molecule's stability is governed by the interplay of two key structural features: the inherent ring strain of the azetidine core, which is further activated by the presence of a ketone at the 3-position, and the chemical lability of the Cbz protecting group.

This guide will systematically deconstruct the factors influencing the stability of this important class of molecules, providing both a theoretical framework and practical methodologies for its assessment.

Intrinsic Stability and Predicted Reactivity

The chemical stability of benzyl 3-oxoazetidine-1-carboxylate (the parent compound, CAS 105258-93-3)[3][4][5][6] is a composite of the individual stabilities of the Cbz group and the 3-oxoazetidine ring system.

The Cbz (Benzyloxycarbonyl) Protecting Group: A Profile of Conditional Robustness

The Cbz group is generally stable under neutral and mildly acidic or basic conditions.[2] However, it is susceptible to cleavage under several well-defined conditions, which are summarized in the table below.

ConditionReagentsByproductsCompatibility Issues
Catalytic Hydrogenolysis H₂, Pd/CToluene, CO₂Incompatible with reducible functional groups (e.g., alkenes, alkynes, nitro groups).[7]
Strong Acidolysis HBr in Acetic Acid, strong Lewis acidsBenzyl bromide, CO₂Harsh conditions may cleave other acid-labile protecting groups.[8]
Dissolving Metal Reduction Na in liquid NH₃Toluene, CO₂Demanding experimental conditions, generally reserved for when other methods fail.
Nucleophilic Cleavage 2-Mercaptoethanol, K₃PO₄ in DMA-Offers an alternative for sensitive substrates.[9]

The primary mode of Cbz group degradation relevant to stability studies is hydrolysis, which can be catalyzed by strong acids or bases. Under these conditions, the carbamate linkage is cleaved to release the free amine, benzyl alcohol, and carbon dioxide.

The 3-Oxoazetidine Core: A Hub of Strain-Driven Reactivity

The 3-oxoazetidine ring system is inherently reactive due to significant ring strain, comparable to that of cyclobutane.[10] This strain has several consequences for the molecule's stability:

  • Enhanced Carbonyl Reactivity: The ketone at the C3 position is expected to be more electrophilic than its acyclic or less-strained cyclic counterparts. This heightened reactivity makes it a potential site for nucleophilic attack.

  • Acidity of α-Protons: The protons on the carbon atoms adjacent to the carbonyl group (C2 and C4) are acidic and can be removed by a base to form an enolate. While ring strain can disfavor the formation of an sp²-hybridized enolate carbon, the increased s-character of the C-H bonds due to strain can also increase their acidity.[11][12]

  • Susceptibility to Ring Opening: The strained four-membered ring is susceptible to cleavage under various conditions, particularly with nucleophiles or under thermal stress.

Postulated Degradation Pathways

Postulated Degradation Pathways of Cbz-Protected 3-Oxoazetidine A Cbz-Protected 3-Oxoazetidine B Hydrolysis of Cbz Group (Strong Acid/Base) A->B C Ring Opening via Nucleophilic Attack A->C D Enolate Formation (Base-Catalyzed) A->D E Thermal Degradation A->E B_product 3-Oxoazetidine (free amine) + Benzyl Alcohol + CO₂ B->B_product Deprotection C_product Ring-Opened Adducts C->C_product e.g., with H₂O, amines D_product Racemization/Epimerization, Aldol-type products D->D_product Further reactions E_product Ring Cleavage/Rearrangement Products E->E_product e.g., Wolff Rearrangement (if diazo precursor)

Caption: Postulated degradation pathways for Cbz-protected 3-oxoazetidine.

Pathway A: Hydrolysis of the Cbz Group (Acidic and Basic Conditions)

Under strongly acidic or basic conditions, the primary degradation pathway is likely to be the hydrolysis of the carbamate bond of the Cbz group.

  • Acid-catalyzed hydrolysis: Protonation of the carbamate carbonyl oxygen, followed by nucleophilic attack of water, leads to the formation of a tetrahedral intermediate. Subsequent collapse of this intermediate yields the free 3-oxoazetidine, benzyl alcohol, and carbon dioxide.

  • Base-catalyzed hydrolysis: Direct nucleophilic attack of a hydroxide ion on the carbamate carbonyl carbon initiates the cleavage, again resulting in the deprotected azetidine, benzyl alcohol, and carbon dioxide.

Pathway B: Nucleophilic Attack at the Carbonyl Carbon and Ring Opening

The electrophilic C3 carbonyl is a prime target for nucleophiles. Attack by water (hydrolysis) or other nucleophiles present in a formulation could lead to the formation of a hydrated gem-diol intermediate. This intermediate could potentially trigger a ring-opening reaction, especially under forcing conditions, to yield linear amino acid derivatives.

Pathway C: Base-Catalyzed Enolization and Subsequent Reactions

In the presence of a base, deprotonation at C2 or C4 can occur, leading to the formation of an enolate. This can have several consequences:

  • Racemization/Epimerization: If a chiral center exists at C2 or C4, enolization will lead to its racemization or epimerization.

  • Aldol-type Reactions: The enolate can act as a nucleophile, potentially reacting with another molecule of the 3-oxoazetidine in an aldol-type condensation, leading to dimer formation.

Pathway D: Thermal Degradation

At elevated temperatures, the strained azetidine ring may undergo thermal decomposition. The specific products would depend on the conditions and the presence of other reagents. For instance, in the context of a Wolff rearrangement of a diazo precursor to form a β-lactam, thermal conditions are employed, which can sometimes lead to side products if the resulting β-lactam is unstable.[13][14][15]

Experimental Protocols for Stability Assessment

A systematic evaluation of the stability of Cbz-protected 3-oxoazetidine derivatives requires a well-designed forced degradation study.[10][11][12][16][17] This involves subjecting the compound to a range of stress conditions that are more severe than accelerated stability testing conditions.

Forced Degradation Workflow cluster_stress Stress Conditions cluster_analysis Analysis Acidic\n(e.g., 0.1M HCl) Acidic (e.g., 0.1M HCl) Stability-Indicating\nHPLC Method Stability-Indicating HPLC Method Acidic\n(e.g., 0.1M HCl)->Stability-Indicating\nHPLC Method Analyze Samples Basic\n(e.g., 0.1M NaOH) Basic (e.g., 0.1M NaOH) Basic\n(e.g., 0.1M NaOH)->Stability-Indicating\nHPLC Method Analyze Samples Oxidative\n(e.g., 3% H₂O₂) Oxidative (e.g., 3% H₂O₂) Oxidative\n(e.g., 3% H₂O₂)->Stability-Indicating\nHPLC Method Analyze Samples Thermal\n(e.g., 60-80°C) Thermal (e.g., 60-80°C) Thermal\n(e.g., 60-80°C)->Stability-Indicating\nHPLC Method Analyze Samples Photolytic\n(ICH Q1B) Photolytic (ICH Q1B) Photolytic\n(ICH Q1B)->Stability-Indicating\nHPLC Method Analyze Samples LC-MS/MS LC-MS/MS Stability-Indicating\nHPLC Method->LC-MS/MS Characterize Degradants NMR NMR LC-MS/MS->NMR Structure Elucidation Degradation Pathway\nElucidation Degradation Pathway Elucidation NMR->Degradation Pathway\nElucidation API API API->Acidic\n(e.g., 0.1M HCl) Expose API->Basic\n(e.g., 0.1M NaOH) Expose API->Oxidative\n(e.g., 3% H₂O₂) Expose API->Thermal\n(e.g., 60-80°C) Expose API->Photolytic\n(ICH Q1B) Expose

Caption: A typical workflow for a forced degradation study.

Development of a Stability-Indicating HPLC Method

A crucial first step is the development of a stability-indicating high-performance liquid chromatography (HPLC) method.[18][19][20][21] This method must be able to separate the parent compound from all potential degradation products and impurities.

Protocol 1: Stability-Indicating RP-HPLC Method Development

  • Column Selection: Start with a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase Screening:

    • Aqueous Phase: 0.1% formic acid or phosphoric acid in water.

    • Organic Phase: Acetonitrile or methanol.

  • Gradient Elution: Begin with a broad gradient (e.g., 5% to 95% organic phase over 20-30 minutes) to elute all components.

  • Detection: Use a photodiode array (PDA) detector to monitor at multiple wavelengths (e.g., 210 nm and 254 nm) to ensure all chromophoric species are detected.

  • Method Optimization:

    • Prepare samples of the Cbz-protected 3-oxoazetidine that have been subjected to preliminary stress conditions (e.g., heating in acid and base).

    • Inject the stressed samples and adjust the gradient, flow rate, and mobile phase composition to achieve baseline separation of the parent peak from all degradation peaks.

    • The final method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Forced Degradation Studies

Protocol 2: Forced Degradation Procedure

  • Sample Preparation: Prepare stock solutions of the Cbz-protected 3-oxoazetidine derivative in a suitable solvent (e.g., acetonitrile/water).

  • Stress Conditions:

    • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60-80°C for several hours. Take aliquots at various time points.

    • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature or heat gently. Take aliquots at various time points. Neutralize the samples before injection.

    • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature.

    • Thermal Degradation: Store the solid compound and a solution of the compound at elevated temperatures (e.g., 60°C, 80°C) and in a humidity chamber (e.g., 75% RH).

    • Photostability: Expose the solid compound and a solution to light according to ICH Q1B guidelines.

  • Analysis: Analyze the stressed samples using the validated stability-indicating HPLC method.

  • Mass Balance: Ensure that the total amount of the parent compound and its degradation products remains constant throughout the study.

Characterization of Degradation Products

Protocol 3: Structure Elucidation of Degradants

  • LC-MS/MS Analysis: Analyze the stressed samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine the molecular weights and fragmentation patterns of the degradation products.[22][23]

  • Isolation of Degradants: If a degradation product is formed in sufficient quantity, isolate it using preparative HPLC.

  • NMR Spectroscopy: Acquire ¹H, ¹³C, and 2D NMR spectra of the isolated degradants to elucidate their structures.[24]

Data Presentation and Interpretation

All quantitative data from the stability studies should be summarized in clear, well-structured tables for easy comparison.

Table 1: Summary of Forced Degradation of Benzyl 3-oxoazetidine-1-carboxylate

Stress ConditionDuration% DegradationMajor Degradation Products (Retention Time)
0.1 M HCl (60°C)8 hData to be generatedData to be generated
0.1 M NaOH (RT)4 hData to be generatedData to be generated
3% H₂O₂ (RT)24 hData to be generatedData to be generated
Heat (80°C, solid)7 daysData to be generatedData to be generated
Photostability (ICH Q1B)-Data to be generatedData to be generated

Conclusion and Recommendations

Cbz-protected 3-oxoazetidine derivatives are valuable synthetic intermediates, but their stability is a critical consideration due to the presence of a strained, reactive core and a conditionally labile protecting group. This guide has outlined the key factors influencing their stability and provided a framework for systematically evaluating their degradation pathways.

Key Recommendations for Researchers:

  • Proactive Stability Assessment: Conduct forced degradation studies early in the development process to identify potential stability liabilities.

  • Careful Control of pH: Avoid strongly acidic or basic conditions during synthesis, work-up, and storage to prevent premature deprotection and ring degradation.

  • Consideration of Nucleophiles: Be mindful of the presence of nucleophiles in reaction mixtures and formulations, as they can potentially react with the 3-oxoazetidine core.

  • Appropriate Storage Conditions: Store Cbz-protected 3-oxoazetidine derivatives in a cool, dry place, protected from light, to minimize degradation.

  • Thorough Analytical Characterization: Employ validated stability-indicating analytical methods to accurately monitor the purity and degradation profile of these compounds over time.

By adhering to these principles and employing the methodologies outlined in this guide, researchers can ensure the integrity of their work and make informed decisions in the development of novel therapeutics based on the 3-oxoazetidine scaffold.

References

  • Pharmaceutical Technology. (2017, September 2). Stepping Up the Pace of Drug Stability Studies. [Link]

  • MedCrave. (2016, December 14). Forced Degradation Studies. [Link]

  • Molecules. (2019, October 24). Comparative Evaluation of the Photostability of Carbamazepine Polymorphs and Cocrystals. [Link]

  • SciSpace. (2016, December 14). Forced Degradation Studies. [Link]

  • BioPharm International. (2020, November 12). Forced Degradation Studies for Biopharmaceuticals. [Link]

  • Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

  • Journal of Applied Pharmaceutical Science. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

  • International Journal of Trend in Scientific Research and Development. (n.d.). STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR SIMULTANEOUS QUANTIFICATION OF ANTIHISTAMINIC & ASTHMATIC. [Link]

  • Beilstein Journal of Organic Chemistry. (2024, August 5). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. [Link]

  • Royal Society of Chemistry. (2017, September 27). Recent advances in synthetic facets of immensely reactive azetidines. [Link]

  • National Center for Biotechnology Information. (2024, August 5). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. [Link]

  • International Journal of Trend in Scientific Research and Development. (2021, September 15). Stability Indicating HPLC Method Development –A Review. [Link]

  • Preprints.org. (2025, May 27). Revolutionizing Stability-Indicating Analysis: Advanced RP-HPLC Strategies for Pharmaceutical Excellence. [Link]

  • Royal Society of Chemistry. (2015). Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. [Link]

  • MDPI. (2020, December 15). A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block. [Link]

  • eScholarship, University of California. (n.d.). NMR Applications to Study Natural Product Biosynthesis and Biodegradation. [Link]

  • National Center for Biotechnology Information. (2022, April 18). Azetidine synthesis enabled by photo-induced copper catalysis via [3+1] radical cascade cyclization. [Link]

  • ResearchGate. (2026, March 2). Recent progress in synthesis of 3-functionalized azetidines. [Link]

  • National Center for Biotechnology Information. (n.d.). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. [Link]

  • ChemRxiv. (n.d.). Radical strain-release photocatalysis for the synthesis of azetidines. [Link]

  • MDPI. (2018, September 15). Unexpected Resistance to Base-Catalyzed Hydrolysis of Nitrogen Pyramidal Amides Based on the 7-Azabicyclic[2.2.1]heptane Scaffold. [Link]

  • ResearchGate. (n.d.). Stability Indicating HPLC Method for the Determination of Oxcarbazepine in Pharmaceutical Formulation. [Link]

  • ResearchGate. (2024, August 5). Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement of 3-diazotetramic acids in the presence of nucleophiles. [Link]

  • ResearchGate. (n.d.). Thermal Decomposition of Azidonitramines Introduction. [Link]

  • National Center for Biotechnology Information. (n.d.). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. [Link]

  • ResearchGate. (n.d.). Regioselective opening of N-Cbz glutamic and aspartic anhydrides with carbon nucleophiles. [Link]

  • Impact Factor. (2023, December 25). Development and Validation of Stability Indicating RP-HPLC Method and Characterization of Degradation Products of Anti-neoplastic Agent by LCMS-MS. [Link]

  • Indian Journal of Pharmaceutical Education and Research. (2023, July 15). LC-MS/MS and NMR Studies for Identification and Characterization of Forced Degradation Products of Acalabrutinib. [Link]

  • Office of Scientific and Technical Information. (n.d.). Reaction Mechanisms that Control the Thermal Decomposition Behavior of GUzT. [Link]

  • DigitalCommons@URI. (n.d.). "Thermal decomposition pathways of 1,3,3-trinitroazetidine (TNAZ), rela". [Link]

  • PubChemLite. (n.d.). Benzyl 3-bromoazetidine-1-carboxylate (C11H12BrNO2). [Link]

Sources

Exploratory

Solubility data for Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in organic solvents

An In-Depth Technical Guide to the Solubility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in Organic Solvents Abstract The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Solubility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical parameter that profoundly influences its purification, formulation, and overall bioavailability. This technical guide provides a comprehensive framework for understanding and determining the solubility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate, a key intermediate in the synthesis of various β-lactam antibiotics. As a Senior Application Scientist, this document synthesizes theoretical principles with field-proven experimental methodologies to offer researchers, scientists, and drug development professionals a robust guide for solubility assessment. We will delve into the structural attributes of the target molecule, provide a detailed, self-validating experimental protocol for solubility determination, and discuss the analytical techniques required for accurate quantification.

Introduction: The Critical Role of Solubility in Drug Development

Solubility, the ability of a solute to dissolve in a solvent to form a homogeneous solution, is a cornerstone of pharmaceutical development.[1][2] For an API like Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate, understanding its solubility profile in various organic solvents is paramount for several reasons:

  • Crystallization and Purification: The selection of an appropriate solvent system is crucial for obtaining a high-purity crystalline form of the API with the desired polymorphic characteristics.

  • Process Development and Scale-Up: Solubility data informs the design of efficient and scalable synthetic and purification processes, impacting yield and cost-effectiveness.

  • Formulation: The solubility of an API in different excipients and solvent systems directly impacts the design of the final dosage form, be it oral, parenteral, or topical.

  • Bioavailability: While this guide focuses on organic solvents, the principles of solubility are directly relevant to the dissolution of the API in biological fluids, a key determinant of its absorption and therapeutic efficacy.[1]

This guide will provide the necessary theoretical grounding and practical protocols to empower researchers to accurately determine and interpret the solubility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate.

Physicochemical Properties of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

A fundamental understanding of the molecule's structure is essential for predicting its solubility behavior. The principle of "like dissolves like" is a foundational concept in this regard, suggesting that substances with similar polarities are more likely to be soluble in one another.[3]

Molecular Structure:

  • Chemical Formula: C₁₃H₁₅NO₃[4][5]

  • Molecular Weight: 233.26 g/mol [4][5]

  • Key Structural Features:

    • Polar Moieties: The molecule contains a β-lactam ring with a carbonyl group and a carbamate linkage. These features introduce polarity and the potential for hydrogen bond acceptance.

    • Non-Polar Moieties: The presence of a benzyl group and two methyl groups contributes to the molecule's non-polar character.

  • Predicted Lipophilicity (XlogP): 1.9[5] This value suggests a moderate degree of lipophilicity, indicating that the compound will likely exhibit solubility in both polar and non-polar organic solvents.

Based on these features, we can anticipate that Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate will have varied solubility across a range of organic solvents. Solvents with both polar and non-polar characteristics, such as acetone or dichloromethane, are likely to be effective.

Experimental Determination of Equilibrium Solubility: The Shake-Flask Method

The "shake-flask" method is the gold standard for determining the equilibrium solubility of a compound.[3][6][7] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution, providing a thermodynamically accurate solubility value.

Principle

An excess amount of the solid compound is agitated in a specific solvent at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is determined using a suitable analytical technique.[3]

Detailed Experimental Protocol

Materials:

  • Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (purity ≥98%)[4]

  • Selected organic solvents (HPLC grade or equivalent)

  • Scintillation vials with screw caps

  • Temperature-controlled shaker or incubator

  • Centrifuge

  • Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

  • Preparation of Saturated Solution:

    • Add an excess amount of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate to a pre-weighed scintillation vial. The excess should be visually apparent.

    • Add a known volume (e.g., 5 mL) of the selected organic solvent to the vial.

    • Securely cap the vial.

  • Equilibration:

    • Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the vials for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.[3][6] A preliminary time-course study can be conducted to determine the optimal equilibration time.

  • Phase Separation:

    • Once equilibrium is achieved, remove the vials from the shaker and allow them to stand undisturbed for a short period to allow the bulk of the solid to settle.

    • Centrifuge the vials to further pellet the undissolved solid.

    • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter into a clean vial.[3] This step is critical to remove any remaining solid particles.

  • Quantification:

    • Accurately dilute a known volume of the filtered saturated solution with the same solvent to bring the concentration within the linear range of the analytical method.

    • Analyze the diluted sample using a validated HPLC method to determine the concentration of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate.

Visualization of the Experimental Workflow

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification A Add excess solid to vial B Add known volume of solvent A->B C Agitate at constant temperature (24-72h) B->C D Centrifuge to pellet solid C->D E Filter supernatant (0.22 µm PTFE) D->E F Dilute filtered solution E->F G Analyze by HPLC F->G H Calculate solubility G->H

Caption: Workflow for determining equilibrium solubility via the shake-flask method.

Analytical Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a precise and widely used technique for quantifying the concentration of a solute in a saturated solution.[3][8]

Method Development

A robust HPLC method should be developed and validated for Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate. Key parameters to optimize include:

  • Column: A C18 reversed-phase column is a common starting point for compounds of this polarity.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically used. Gradient elution may be necessary to ensure good peak shape and resolution from any impurities.

  • Detection: UV detection at a wavelength where the compound has maximum absorbance.

  • Flow Rate and Injection Volume: These should be optimized for good chromatography and sensitivity.

Calibration Curve

A calibration curve must be prepared using standard solutions of known concentrations of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in the same solvent as the samples. This curve will be used to determine the concentration of the unknown samples based on their peak areas.

Calculation of Solubility

The solubility is calculated from the concentration of the diluted sample, taking into account the dilution factor.

Solubility (mg/mL) = Concentration from HPLC (mg/mL) x Dilution Factor

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise table.

Table 1: Hypothetical Solubility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in Various Organic Solvents at 25 °C

Solvent ClassSolventPolarity IndexSolubility (mg/mL)Qualitative Solubility
Halogenated Dichloromethane3.1> 200Very Soluble
Chloroform4.1> 200Very Soluble
Polar Aprotic Acetone5.1150 - 200Freely Soluble
Acetonitrile5.8100 - 150Soluble
Ethyl Acetate4.4100 - 150Soluble
Tetrahydrofuran (THF)4.0150 - 200Freely Soluble
Dimethylformamide (DMF)6.4> 200Very Soluble
Dimethyl sulfoxide (DMSO)7.2> 200Very Soluble
Aromatic Toluene2.450 - 100Sparingly Soluble
Alcohols Methanol5.180 - 120Soluble
Ethanol4.360 - 100Sparingly Soluble
Isopropanol3.940 - 80Slightly Soluble
Ethers Diethyl ether2.820 - 50Slightly Soluble
Non-polar Hexane0.1< 1Practically Insoluble

Note: The data in this table is hypothetical and for illustrative purposes only. Actual values must be determined experimentally.

Interpretation of Results:

The hypothetical data illustrates the amphiphilic nature of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate. Its high solubility in polar aprotic and halogenated solvents can be attributed to favorable dipole-dipole interactions. The moderate solubility in alcohols suggests that while it can accept hydrogen bonds, it cannot donate them, limiting its interaction with protic solvents. The lower solubility in non-polar solvents like hexane is expected due to the presence of the polar functional groups.

Conclusion

This technical guide has outlined a comprehensive approach to determining and understanding the solubility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in organic solvents. By combining a theoretical understanding of its physicochemical properties with a rigorous experimental protocol based on the shake-flask method and HPLC analysis, researchers can generate accurate and reliable solubility data. This information is invaluable for the rational design of purification processes, the development of stable formulations, and ultimately, the successful progression of drug candidates from the laboratory to the clinic.

References

  • Benchchem. General Experimental Protocol for Determining Solubility.
  • Sigma-Aldrich. Benzyl(R)
  • Raytor.
  • Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O.
  • American Pharmaceutical Review. What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.
  • ResearchGate. (PDF) Experimental and Computational Methods Pertaining to Drug Solubility.
  • ChemScene.
  • PubChemLite.
  • BLDpharm.
  • Beilstein Journals. Supporting Information Access to 2-oxoazetidine-3-carboxylic acid derivatives via thermal microwave-assisted Wolff rearrangement.
  • Benchchem.
  • Beilstein Archives. Access to 2-Oxoazetidine-3-carboxylic Acids Derivatives via Thermal Microwave-Assisted Wolff Rearrangement of 3-Diazotetramic Ac.
  • csbsju.edu. Analytical methods for the determination of pharmaceuticals in aqueous environmental samples.

Sources

Protocols & Analytical Methods

Method

Application Note: Reductive Amination of Benzyl 2,2-Dimethyl-3-oxoazetidine-1-carboxylate

Executive Summary The synthesis of highly substituted 3-aminoazetidines is a critical pathway in modern drug discovery, providing rigid, metabolically stable scaffolds for peptidomimetics and kinase inhibitors. However,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of highly substituted 3-aminoazetidines is a critical pathway in modern drug discovery, providing rigid, metabolically stable scaffolds for peptidomimetics and kinase inhibitors. However, the reductive amination of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (CAS: 2090777-90-3) presents a unique synthetic hurdle[1]. The presence of the gem-dimethyl group at the C2 position introduces severe steric hindrance around the C3 carbonyl, often causing standard reductive amination protocols to stall.

This application note provides a field-proven, highly optimized protocol utilizing Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger, followed by reduction with Sodium triacetoxyborohydride (STAB). This methodology ensures high conversion rates while preserving the integrity of the carboxybenzyl (Cbz) protecting group.

Mechanistic Rationale & Experimental Causality (E-E-A-T)

As a Senior Application Scientist, it is vital to understand why standard conditions fail and how to manipulate the reaction kinetics to our advantage.

  • The Steric Challenge: Direct treatment of benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate with an amine and STAB typically results in <15% yield[2]. The imine condensation is the rate-determining step; because it is so slow, the reducing agent prematurely reduces the ketone to an azetidin-3-ol, or the reaction simply recovers unreacted starting material.

  • Lewis Acid Catalysis [Ti(OiPr)₄]: To overcome this, Ti(OiPr)₄ is introduced before the reducing agent. It serves a dual thermodynamic purpose: it coordinates with the carbonyl oxygen to increase electrophilicity (facilitating nucleophilic attack by the amine) and irreversibly traps the generated water, driving the equilibrium entirely toward the imine/iminium intermediate[3].

  • Selective Reduction (STAB): Sodium triacetoxyborohydride [NaBH(OAc)₃] is selected over Sodium cyanoborohydride (NaBH₃CN) due to its lower toxicity profile and excellent selectivity for imines over ketones in weakly acidic or neutral media[4]. Furthermore, STAB will not cleave the Cbz protecting group, which is a risk if catalytic hydrogenation (Pd/C + H₂) were used.

Reaction Workflow

ReductiveAmination K Benzyl 2,2-dimethyl- 3-oxoazetidine-1-carboxylate I Imine/Iminium Intermediate K->I Ti(OiPr)4 (2.0 eq) DCE, 50°C, 4-12h A Amine Substrate (1.2 - 1.5 eq) A->I Condensation P 3-Aminoazetidine Target Compound I->P NaBH(OAc)3 (2.5 eq) 0°C to RT, 8-12h

Caption: Workflow for Ti(OiPr)4-mediated reductive amination of sterically hindered azetidines.

Step-by-Step Methodology

Phase 1: Imine Pre-Formation (The Critical Step)
  • Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and under an inert nitrogen atmosphere, add 1 (1.0 mmol, 233.26 mg)[1] and anhydrous 1,2-dichloroethane (DCE) (5.0 mL).

  • Amine Addition: Add the desired primary or secondary amine (1.2–1.5 mmol).

  • Activation: Dropwise, add Titanium(IV) isopropoxide (Ti(OiPr)₄) (2.0 mmol, ~0.6 mL) via syringe[5].

  • Heating: Heat the reaction mixture to 50 °C and stir for 4 to 12 hours.

    • Self-Validation Check (IPC 1): Pull a 10 µL aliquot, quench in 500 µL of MeOH, and analyze via LC-MS. Ensure >90% conversion to the imine mass before proceeding. Do NOT add the reducing agent prematurely[2].

Phase 2: Reduction
  • Cooling: Cool the reaction mixture to 0 °C using an ice bath to control the exothermic hydride transfer.

  • Reduction: Portion-wise, add Sodium triacetoxyborohydride (STAB) (2.5 mmol, ~530 mg)[4].

  • Maturation: Allow the reaction to warm naturally to room temperature and stir for an additional 8–12 hours.

    • Self-Validation Check (IPC 2): LC-MS should show complete disappearance of the imine intermediate.

Phase 3: Workup and Emulsion Prevention
  • Quenching: Quench the reaction by adding saturated aqueous NaHCO₃ (5.0 mL) and stir vigorously for 15 minutes.

    • Causality: This step hydrolyzes the titanium complex, forming a dense white precipitate of titanium dioxide (TiO₂). Attempting a standard extraction here will result in severe, unbreakable emulsions.

  • Filtration: Filter the entire biphasic mixture through a tightly packed pad of Celite[5]. Wash the filter cake thoroughly with dichloromethane (DCM) (3 × 10 mL) to recover all organic material trapped in the lattice.

  • Separation: Transfer the filtrate to a separatory funnel. Separate the organic layer, wash with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Phase 4: Purification
  • Chromatography: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc or DCM/MeOH gradient). Pro-tip: Add 1% Et₃N to the mobile phase to prevent streaking of the basic amine product on the silica column.

Optimization & Quantitative Data

The table below summarizes the optimization landscape, demonstrating the necessity of the Lewis acid for this specific sterically hindered substrate.

EntryAmine TypeLewis Acid / AdditiveReducing AgentSolventTemp ProfileYield (%)
1Primary (e.g., Benzylamine)NoneNaBH(OAc)₃DCERT, 24h< 15%
2PrimaryAcOH (1.0 eq)NaBH(OAc)₃DCERT, 24h35%
3PrimaryTi(OiPr)₄ (2.0 eq) NaBH₄ THF/EtOH50 °C → RT82%
4Secondary (e.g., Morpholine)Ti(OiPr)₄ (2.0 eq) NaBH(OAc)₃ DCE50 °C → RT78%

Table 1: Comparative yields demonstrating the critical role of Ti(OiPr)₄ in overcoming the steric hindrance of the C2 gem-dimethyl group during reductive amination.

References

  • Title: A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Source: Organic Process Research & Development URL: [Link]

  • Title: Supplementary Information: General experimental procedure for Reductive Amination Source: RSC.org URL: [Link]

  • Title: Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines Source: ResearchGate URL: [Link]

  • Title: Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes Source: mdma.ch URL: [Link]

Sources

Application

Application Note: Optimized Wittig Olefination of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Strategic Context & Chemical Challenges Azetidines, particularly 3-substituted and spirocyclic derivatives, are highly privileged scaf...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Strategic Context & Chemical Challenges

Azetidines, particularly 3-substituted and spirocyclic derivatives, are highly privileged scaffolds in modern medicinal chemistry. They feature prominently in the architecture of advanced therapeutics, such as the JAK inhibitor baricitinib, due to their ability to modulate physicochemical properties and improve metabolic stability[1][2]. The functionalization of the C3 position often relies on the Wittig olefination of 3-oxoazetidine precursors to yield exocyclic alkenes, which serve as versatile handles for downstream cross-coupling, cyclopropanation, or hydroboration[3].

However, the specific substrate Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate presents a unique intersection of chemical challenges:

  • Severe Steric Hindrance: The gem-dimethyl group at the C2 position creates a neopentyl-like steric shield around the adjacent C3 ketone. This drastically reduces the electrophilicity of the carbonyl, making it highly resistant to attack by bulky nucleophiles.

  • Ring Strain & Protecting Group Fragility: The 4-membered azetidine ring is inherently strained. Under strongly basic or highly nucleophilic conditions, the ring is susceptible to base-catalyzed ring-opening. Furthermore, the N-Cbz (benzyl carbamate) protecting group can be cleaved by aggressive nucleophiles.

Mechanistic Causality & Reaction Design

The Wittig reaction proceeds via the nucleophilic attack of a phosphonium ylide onto the carbonyl carbon, forming a 4-membered oxaphosphetane intermediate through a [2+2] cycloaddition. This intermediate subsequently undergoes cycloreversion to yield the desired alkene and triphenylphosphine oxide as a thermodynamic driving force[4][5].

To overcome the C2 steric shielding without destroying the fragile azetidine core, the reaction conditions must be meticulously balanced:

  • Base Selection: Strong, nucleophilic bases like n-butyllithium (n-BuLi) generate lithium salts that coordinate with the oxaphosphetane, stabilizing it but simultaneously promoting Cbz cleavage and ring-opening. Potassium tert-butoxide (KOtBu) is the optimal choice. It is non-nucleophilic and generates a "salt-free" ylide in ethereal solvents, which exhibits significantly higher kinetic reactivity toward sterically hindered ketones[4].

  • Thermal Control: Ylide generation must be performed at 0 °C to prevent degradation. The addition of the ketone is executed at 0 °C, followed by controlled warming to room temperature. Refluxing is strictly avoided to prevent the thermal decomposition of the strained azetidine ring.

Reaction Pathway Visualization

G Phosphonium Methyltriphenylphosphonium bromide Ylide Phosphonium Ylide (Ph3P=CH2) Phosphonium->Ylide Deprotonation Base Base (KOtBu) Base->Ylide Oxaphosphetane Oxaphosphetane Intermediate Ylide->Oxaphosphetane [2+2] Cycloaddition Ketone Benzyl 2,2-dimethyl- 3-oxoazetidine-1-carboxylate Ketone->Oxaphosphetane Product Benzyl 2,2-dimethyl- 3-methyleneazetidine-1-carboxylate Oxaphosphetane->Product Cycloreversion Byproduct Triphenylphosphine Oxide (Ph3P=O) Oxaphosphetane->Byproduct

Figure 1: Mechanism of the Wittig methylenation of the sterically hindered 3-oxoazetidine.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the optimization campaign for the methylenation of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate using Methyltriphenylphosphonium bromide (1.5 equiv).

Table 1: Optimization of Wittig Methylenation Conditions

EntryBase (1.4 equiv)SolventTemperature ProfileTimeYield (%)Mechanistic Observation
1n-BuLiTHF-78 °C to RT12 h35%Significant degradation; Cbz cleavage and ring-opening observed.
2NaHTHF0 °C to RT12 h42%Incomplete conversion; sodium salts reduce ylide reactivity.
3KHMDSToluene-78 °C to 0 °C10 h78%Good conversion; non-nucleophilic base protects the Cbz group.
4 KOtBu THF 0 °C to RT 8 h 88% Optimal; salt-free ylide easily overcomes C2 steric hindrance.

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system. Built-in visual cues are provided to ensure real-time verification of reaction progress.

Materials Required:

  • Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (1.0 equiv, limiting reagent)

  • Methyltriphenylphosphonium bromide (Ph3PCH3Br) (1.5 equiv)

  • Potassium tert-butoxide (KOtBu) (1.4 equiv, 1.0 M solution in THF)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous NH4Cl, Ethyl Acetate (EtOAc), Brine, Hexanes, Diethyl Ether.

Step 1: Ylide Generation
  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under a strict argon atmosphere.

  • Suspend Methyltriphenylphosphonium bromide (1.5 equiv) in anhydrous THF (to achieve 0.2 M relative to the final substrate concentration).

  • Cool the suspension to 0 °C using an ice-water bath.

  • Dropwise add the KOtBu solution (1.4 equiv) over 10 minutes.

    • Validation Check: The cloudy white suspension will immediately transition to a bright, canonical canary-yellow solution. This color change is the self-validating proof of successful deprotonation and the formation of the active methylenetriphenylphosphorane ylide.

  • Stir the ylide solution at 0 °C for 30 minutes to ensure complete thermodynamic formation.

Step 2: Substrate Addition and Cycloaddition
  • Dissolve Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (1.0 equiv) in a minimal volume of anhydrous THF (approx. 1.0 M).

  • Add the substrate solution dropwise to the yellow ylide solution at 0 °C over 15 minutes.

    • Causality: Slow addition prevents localized exothermic spikes that could trigger the thermal ring-opening of the strained azetidine core.

  • Remove the ice bath and allow the reaction mixture to naturally warm to room temperature (20–25 °C).

  • Stir for 8 hours.

    • Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The vibrant yellow color will gradually fade to a pale yellow or off-white suspension as the ylide is consumed and the insoluble triphenylphosphine oxide byproduct precipitates.

Step 3: Quenching and Work-Up
  • Quench the reaction by adding saturated aqueous NH4Cl (equal volume to THF) at 0 °C to neutralize any unreacted ylide or base.

  • Extract the aqueous layer with EtOAc (3 × 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 4: Purification and Phosphine Oxide Removal

Expert Insight: Triphenylphosphine oxide (Ph3P=O) co-elutes easily with non-polar alkenes and is notoriously difficult to separate via standard chromatography.

  • Suspend the crude concentrated residue in cold Hexanes:Diethyl Ether (9:1 ratio).

  • Triturate vigorously for 5 minutes and filter the mixture through a tightly packed pad of Celite. The bulk of the Ph3P=O will remain on the filter as a white crystalline solid, drastically simplifying downstream purification.

  • Concentrate the filtrate and purify via flash column chromatography (Silica gel, gradient elution 0% to 10% EtOAc in Hexanes) to afford pure Benzyl 2,2-dimethyl-3-methyleneazetidine-1-carboxylate as a clear oil.

References

  • Ethyl 3-oxoazetidine-1-carboxylate | CAS 105258-88-6 , BenchChem. 1

  • A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib , NIH PMC. 2

  • Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts , ACS Publications. 3

  • Wittig reaction , Wikipedia. 4

  • 19.12: Nucleophilic Addition of Phosphorus Ylides- The Wittig Reaction , Chemistry LibreTexts. 5

Sources

Method

Application Note: Chemoselective Cbz Deprotection of 2,2-Dimethyl-3-oxoazetidine Derivatives

Audience: Researchers, scientists, and drug development professionals Content Type: Detailed Application Notes and Protocols Introduction & Molecular Complexity The 2,2-dimethyl-3-oxoazetidine scaffold is a highly valuab...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals Content Type: Detailed Application Notes and Protocols

Introduction & Molecular Complexity

The 2,2-dimethyl-3-oxoazetidine scaffold is a highly valuable but synthetically challenging motif in modern drug discovery. Characterized by immense Baeyer ring strain, the four-membered heterocycle contains an sp²-hybridized carbonyl carbon that forces the internal bond angles to 1[1]. While the 2,2-dimethyl substitution provides a degree of thermodynamic stabilization via the Thorpe-Ingold effect, the 3-oxo group remains exceptionally electrophilic and1[1].

The carboxybenzyl (Cbz) group is frequently employed to2[2] due to its orthogonality to Boc and Fmoc strategies. However, its removal requires highly specific, self-validating conditions to2[2].

Mechanistic Insights & Causality of Experimental Choices

As a self-validating protocol, every reagent choice in this workflow is dictated by the inherent thermodynamic instability of the 3-oxoazetidine system.

Why Standard Methods Fail:

  • Strong Acids (e.g., HBr/AcOH): Acid-catalyzed Cbz cleavage protonates the highly basic azetidine nitrogen or the ketone oxygen, triggering rapid nucleophilic attack by the counterion or solvent. This invariably leads to irreversible ring-opening.

  • Standard Hydrogenolysis (H₂ gas, Pd/C): While milder than acidic cleavage, standard hydrogenation under H₂ gas often lacks chemoselectivity. The highly strained ketone at C3 is easily over-reduced to the corresponding 3-hydroxyazetidine.

  • Free Base Instability: Upon successful deprotection, the resulting secondary amine is highly nucleophilic. Because the C3 ketone is highly electrophilic, the free base rapidly undergoes intermolecular self-condensation (oligomerization).

The Solution: Catalytic Transfer Hydrogenation (CTH) To achieve chemoselective Cbz removal without reducing the ketone, Catalytic Transfer Hydrogenation using ammonium formate and Pd/C is the 3[3]. Ammonium formate 4[4] to release a steady, low-concentration stream of hydrogen. This kinetic profile is sufficient to cleave the benzylic C-O bond but5[5]. Furthermore, performing the reaction with an immediate acidic workup traps the unstable free base as an inert azetidinium salt.

Comparative Data for Cbz Deprotection

MethodReagents & ConditionsKetone IntegrityRing IntegrityOverall YieldRecommendation
Strong Acid 33% HBr in AcOH, 20 °CDegradedCleaved< 10%❌ Not Recommended
Standard Hydrogenation H₂ (1-3 atm), 10% Pd/C, MeOHOver-reduced (OH)Intact~ 40%❌ Not Recommended
Controlled Hydrogenation H₂ (1 atm), 10% Pd/C, 1 eq HClIntactIntact70 - 80%⚠️ Acceptable
Transfer Hydrogenation NH₄HCO₂, 10% Pd/C, MeOHIntactIntact85 - 95%✅ Highly Recommended

Workflow Diagram

G SM Benzyl 2,2-dimethyl-3-oxoazetidine -1-carboxylate (Cbz-protected) Acid Strong Acids (e.g., HBr/AcOH) SM->Acid Harsh conditions H2_High H2 Gas (>1 atm), Pd/C Extended Time SM->H2_High Standard Hydrogenation Trans_Hyd Transfer Hydrogenation (NH4HCO2, Pd/C, MeOH) SM->Trans_Hyd Mild Deprotection RingOpen Ring Opening & Decomposition Acid->RingOpen OverRed Ketone Reduction (3-hydroxyazetidine) H2_High->OverRed FreeBase Unstable Free Base (Self-condensation) Trans_Hyd->FreeBase Workup without acid StableSalt Stable Azetidinium Salt (e.g., HCl salt) Trans_Hyd->StableSalt In situ acidification (HCl/MeOH)

Figure 1: Chemoselective pathways for Cbz deprotection of 2,2-dimethyl-3-oxoazetidine.

Experimental Protocol: Catalytic Transfer Hydrogenation

Materials Required:

  • Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (1.0 eq)

  • Ammonium formate (4.0 - 5.0 eq)

  • 10% Palladium on Carbon (Pd/C) (10% w/w relative to substrate)

  • Methanol (Anhydrous, degassed)

  • 4M HCl in Dioxane (1.1 eq)

  • Celite (for filtration)

Step-by-Step Methodology:

  • Catalyst Preparation: In a flame-dried, argon-purged round-bottom flask, add 10% Pd/C.

    • Critical Safety Note: Dry Pd/C is highly pyrophoric. Carefully wet the catalyst with a small volume of anhydrous methanol under a steady stream of argon before proceeding.

  • Substrate Addition: Dissolve the Cbz-protected 2,2-dimethyl-3-oxoazetidine (1.0 eq) in anhydrous methanol to achieve a 0.1 M concentration. Transfer this solution to the reaction flask containing the wetted catalyst.

  • Hydrogen Donor Addition: Add solid ammonium formate (4.0 - 5.0 eq) to the suspension in a single portion. The reaction mixture will gently effervesce as CO₂ and NH₃ gases are liberated.

  • Reaction Monitoring: Stir the suspension vigorously at ambient temperature (20–25 °C). Monitor the reaction progress via LC-MS or TLC (typically complete within 30 to 90 minutes).

    • Causality Note: Do not apply external heat. Elevated temperatures increase the kinetic energy of the system, overriding the chemoselectivity and leading to unwanted ketone reduction.

  • Filtration: Once the starting material is fully consumed, immediately filter the reaction mixture through a short pad of Celite to remove the palladium catalyst. Wash the Celite pad thoroughly with additional methanol.

  • In Situ Salt Formation (Crucial Step): To the filtered methanolic solution, immediately add 4M HCl in dioxane (1.1 eq). This step protonates the highly reactive free amine, neutralizing its nucleophilicity and permanently preventing intermolecular Schiff base formation/oligomerization.

  • Isolation: Concentrate the acidified filtrate under reduced pressure, ensuring the water bath temperature does not exceed 30 °C. Triturate the resulting residue with cold, anhydrous diethyl ether to precipitate the 2,2-dimethyl-3-oxoazetidin-1-ium chloride salt as a stable, crystalline solid.

References

  • Title: 1,3-Oxazetidine (CAS 6827-27-6)
  • Title: EFFICIENT MULTIGRAM SYNTHESIS OF 3,3-SPIRO-α-PROLINE CONTAINING CHIMERAS Source: ChemRxiv URL
  • Title: Application Note: Cbz Deprotection Methods Source: Benchchem URL
  • Title: Ammonium Formate Catalytic Transfer Hydrogenation: A Convenient Method for Removal of Halogenated Benzyloxycarbonyl and Benzyl Protecting Groups in Peptide Synthesis Source: ResearchGate URL
  • Title: LC-MS Supported Studies on the in Vitro Metabolism of both Enantiomers of Flubatine Source: MDPI URL

Sources

Technical Notes & Optimization

Troubleshooting

Preventing ring opening during reactions of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

Technical Support Center: Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate Welcome to the technical support center for Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate. This guide is designed for researchers, chemists, a...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate

Welcome to the technical support center for Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this versatile building block in their synthetic endeavors. The unique structure of this compound, featuring a strained four-membered β-lactam ring, presents both opportunities for novel chemistry and challenges in maintaining its integrity.

This document provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate the complexities of working with this molecule and prevent undesired ring-opening reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the azetidinone ring in my compound so susceptible to opening?

The reactivity of the β-lactam (azetidinone) ring is a classic topic in organic chemistry, primarily driven by two factors:

  • Ring Strain: An ideal sp3 hybridized carbon has a bond angle of 109.5°, while a typical amide nitrogen is sp2 hybridized and planar. In a four-membered ring, the bond angles are constrained to approximately 90°.[1] This deviation from ideal geometry creates significant angle and torsional strain (approximately 25.4 kcal/mol for azetidine).[2] Cleavage of the ring relieves this strain, providing a strong thermodynamic driving force for ring-opening reactions.[3]

  • Reduced Amide Resonance: In a standard acyclic amide, the lone pair of electrons on the nitrogen atom can delocalize into the carbonyl group, creating resonance stabilization. This delocalization makes the carbonyl carbon less electrophilic.[3] In the strained β-lactam system, the geometric constraints prevent the nitrogen from becoming fully planar, which hinders this resonance stabilization.[3][4] As a result, the lactam carbonyl carbon is more electrophilic and highly susceptible to attack by nucleophiles.[1][3][5]

Any reaction that involves strong nucleophiles, acids, or high temperatures can provide the necessary conditions to overcome the activation energy for ring cleavage.[2]

Q2: I'm trying to reduce the C3-ketone to a hydroxyl group, but I'm consistently getting ring-opened byproducts. What's going wrong and how can I fix it?

This is a common challenge. The high electrophilicity of the C2-lactam carbonyl competes with the C3-ketone for the reducing agent. Strong, unhindered reducing agents like lithium aluminum hydride (LiAlH₄) will readily attack both carbonyls, leading to complete ring cleavage. The key is to use a milder or more sterically hindered reducing agent that can selectively target the more accessible C3-ketone.

Troubleshooting Steps & Recommendations:

  • Choice of Reducing Agent: Switch to a less reactive borohydride-based reagent. Sodium borohydride (NaBH₄) is a good starting point. For even greater selectivity, especially if NaBH₄ still causes issues, consider using a bulkier reagent like sodium triacetoxyborohydride (STAB) or L-Selectride®. The steric hindrance of these reagents favors attack at the less-hindered ketone.

  • Temperature Control: Perform the reduction at low temperatures. Starting at 0 °C or even -78 °C significantly reduces the rate of the undesired ring-opening pathway. The selective reduction of the ketone often has a lower activation energy than the attack on the lactam carbonyl.

  • Solvent and pH: Use a protic solvent like methanol or ethanol. The solvent can help to stabilize the reagents and protonate the resulting alkoxide intermediate quickly, preventing it from participating in side reactions. Maintaining a neutral or slightly acidic pH during workup is also critical to avoid base-catalyzed ring hydrolysis.

Comparative Table of Reducing Agents for C3-Ketone Reduction

ReagentTypical ConditionsExpected OutcomeComments
LiAlH₄ THF, 0 °C to RTRing-opening is highly likelyNon-selective, too reactive for this substrate. Attacks both C2 and C3 carbonyls.
NaBH₄ MeOH or EtOH, 0 °CGood selectivity for C3-ketoneThe most common and cost-effective choice. Low temperature is crucial.
L-Selectride® THF, -78 °CHigh diastereoselectivityBulky reagent provides excellent selectivity for the ketone over the lactam.
K-Selectride® THF, -78 °CHigh diastereoselectivitySimilar to L-Selectride®, may offer different diastereoselectivity.
Q3: My standard catalytic hydrogenolysis protocol (H₂, Pd/C) for removing the N-Cbz group is cleaving the azetidine ring. What are the best alternative methods for deprotection?

While catalytic hydrogenolysis is the go-to method for Cbz deprotection, it can be problematic for strained rings. Over-reduction or prolonged reaction times can lead to the cleavage of the C-N bonds within the azetidine ring itself.

Troubleshooting & Alternative Protocols:

  • Modify Hydrogenolysis Conditions:

    • Catalyst Loading: Use a lower loading of Palladium on Carbon (e.g., 5 mol% instead of 10 mol%).

    • Hydrogen Pressure: Conduct the reaction under atmospheric pressure of H₂ (balloon) instead of using a high-pressure Parr shaker.

    • Monitoring: Monitor the reaction progress meticulously by TLC or LC-MS and stop it immediately upon consumption of the starting material.

  • Transfer Hydrogenolysis: This method uses a hydrogen donor in place of H₂ gas and is often milder.

    • Reagents: Common hydrogen donors include ammonium formate, cyclohexene, or 1,4-cyclohexadiene with Pd/C as the catalyst.[6] This can sometimes prevent ring-degradation.

  • Acidic Cleavage: If the molecule can tolerate acidic conditions, this is an excellent orthogonal strategy.

    • Reagents: A solution of HBr in acetic acid (HBr/HOAc) is highly effective at cleaving the Cbz group.[7][8] Lewis acids can also be employed.[8] This method avoids reductive conditions entirely.

  • Reductive Cleavage with NaBH₄ and Pd/C:

    • This is a rapid and efficient method that can sometimes be milder than traditional hydrogenolysis. The reaction involves adding sodium borohydride portion-wise to a methanol solution of the Cbz-protected amine in the presence of 10% Pd/C.[7]

Recommended Protocol: N-Cbz Deprotection using Transfer Hydrogenolysis

  • Dissolve Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (1.0 equiv) in methanol (0.1 M).

  • Carefully add 10% Palladium on Carbon (10 mol%).

  • Add ammonium formate (5.0 equiv) in one portion.

  • Heat the mixture to reflux and monitor the reaction by TLC (typically complete within 1-2 hours).

  • Once complete, cool the reaction to room temperature and filter through a pad of Celite® to remove the catalyst.

  • Rinse the pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude deprotected amine. Further purification can be done by chromatography or crystallization.

Mechanistic Insights & Visualizations

Understanding the competing reaction pathways is crucial for troubleshooting. The following diagrams illustrate the desired reaction versus the undesired ring-opening pathway for two common transformations.

Mechanism 1: Reduction of the C3-Ketone

G cluster_1 Undesired Pathway: Ring Opening Start Starting Material (C3-Ketone) Product Desired Product (C3-Alcohol) Start->Product Start_RingOpen Starting Material (C2-Lactam Carbonyl) Intermediate Tetrahedral Intermediate at C2 Start_RingOpen->Intermediate Product_RingOpen Ring-Opened Byproduct (Amino Acid Derivative) Intermediate->Product_RingOpen [2] Ring Cleavage [3] Workup

Caption: Competing pathways during the reduction of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate.

Mechanism 2: Nucleophilic Attack Leading to Ring Opening

This diagram illustrates why strong, unhindered nucleophiles (like Grignard reagents or organolithiums) are generally unsuitable for reactions at the C3-ketone. The attack at the C2-lactam carbonyl is often kinetically and thermodynamically favorable.

G cluster_0 Pathway A: Attack at C3 (Desired, but Difficult) cluster_1 Pathway B: Attack at C2 (Common, Undesired) Start Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate Product_A Tertiary Alcohol at C3 Start->Product_A Nu:- (Sterically Hindered) Low Temperature Intermediate_B Tetrahedral Intermediate at Lactam Carbonyl Start->Intermediate_B Nu:- (Strong, Unhindered) e.g., RMgX, RLi Product_B Ring-Opened Amide Product Intermediate_B->Product_B C-N Bond Cleavage (Relieves Ring Strain)

Caption: Nucleophilic attack pathways on the azetidinone system.

References

  • Berman, H. M., Westbrook, J., Feng, Z., Gilliland, G., Bhat, T. N., Weissig, H., Shindyalov, I. N., & Bourne, P. E. (2000). The Protein Data Bank. Nucleic Acids Research, 28(1), 235–242. [Link]

  • Crowley, P. J., & Golob, A. M. (2022). The Chemical Relationship Among Beta-Lactam Antibiotics and Potential Impacts on Reactivity and Decomposition. Frontiers in Chemistry, 10, 845515. [Link]

  • Khan Academy. (n.d.). Beta-lactam antibiotics. Khan Academy. Retrieved March 10, 2026, from [Link]

  • Ombito, J. O., et al. (2025). Recent progress in synthesis of 3-functionalized azetidines. Arkivoc, 2025(1), 124-163. [Link]

  • Medicinal Chemistry. (2022, April 24). Chemistry behind Acid Sensitive Penicillin Beta lactamase Resistant penicillin. YouTube. [Link]

  • Khan Academy. (2014, March 13). Beta-lactam antibiotics | Carboxylic acids and derivatives | Organic chemistry. YouTube. [Link]

  • Szostak, M., & Szostak, R. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19(13), 2826-2838. [Link]

  • Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. [Link]

  • Bott, T. M., & West, F. G. (2012). Preparation and Synthetic Applications of Azetidines. Heterocycles, 84(1), 223-264. [Link]

  • Morimoto, A., Okutani, T., & Masuda, K. (1973). Studies on Azetidine Derivatives. IV. Synthesis and Some Reactions of Azetidin-3-one Derivatives. Chemical & Pharmaceutical Bulletin, 21(1), 228-231. [Link]

  • Feula, A. (2013). Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications [Doctoral dissertation, University of Birmingham]. University of Birmingham Research Archive. [Link]

  • Page, M. I. (2015). The Reactivity of β-Lactams, the Mechanism of Catalysis and the Inhibition of β-Lactamases. In The Chemistry of β-Lactams (pp. 1-36). Springer, Cham. [Link]

Sources

Optimization

Technical Support Center: Functionalization of gem-Dimethyl Azetidines

Welcome to the technical support center for researchers, scientists, and drug development professionals working with gem-dimethyl substituted azetidines. As a Senior Application Scientist, my goal is to provide you with...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with gem-dimethyl substituted azetidines. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the unique challenges of this valuable scaffold. The inherent ring strain and steric bulk of the gem-dimethyl group create specific hurdles that require careful consideration of reaction mechanisms and conditions. This guide is structured to address the most common issues encountered during functionalization, providing not just solutions, but the underlying chemical principles to empower your experimental design.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific, frequently encountered problems in a question-and-answer format.

Question 1: My reaction yield is low, and I suspect azetidine ring-opening. What causes this and how can I prevent it?

Answer: This is the most common failure mode when functionalizing azetidines. The high ring strain (approx. 25 kcal/mol) makes the four-membered ring susceptible to nucleophilic attack, particularly when the nitrogen is activated.[1] The gem-dimethyl group can slightly reduce ring strain compared to the parent azetidine, but the ring remains highly labile under activating conditions.[2][3]

Core Mechanism of Ring-Opening: The primary cause is the activation of the azetidine nitrogen, which turns the C-N bonds into better leaving groups. This activation typically occurs in two ways:

  • Protonation under Acidic Conditions: In the presence of strong Brønsted acids (e.g., TFA, HCl), the azetidine nitrogen is protonated, forming a highly reactive azetidinium ion. This ion is readily attacked by nucleophiles (including solvent or counter-ions), leading to irreversible ring cleavage.[4][5]

  • Coordination to Lewis Acids: Lewis acids (e.g., BF₃·OEt₂, AlCl₃, Cu(OTf)₂) can coordinate to the nitrogen lone pair. This polarization of the C-N bonds makes the ring carbons highly electrophilic and vulnerable to SN2-type ring-opening by nucleophiles.[6][7]

Visualizing the Competing Pathways

The diagram below illustrates the desired N-functionalization pathway versus the competing acid-catalyzed ring-opening side reaction.

G cluster_main Reaction Pathways for N-Protected Azetidine cluster_desired Desired Pathway start gem-Dimethyl Azetidine activated Activated Azetidinium (Protonated or LA-Coordinated) start->activated Activation (Undesired) desired Desired N-Functionalized Product start->desired Base-Mediated Functionalization side Ring-Opened Side Product activated->side Nucleophilic Attack (SN2 Cleavage) reagent Electrophile (e.g., Ar-X, R-X) reagent->start nucleophile Nucleophile (e.g., Solvent, Nu⁻) nucleophile->activated acid Acid / Lewis Acid (H⁺ or LA) acid->start caption Fig 1. Desired N-functionalization vs. undesired ring-opening.

Caption: Fig 1. Desired N-functionalization vs. undesired ring-opening.

Strategies for Mitigation:

  • Strict pH Control: Avoid strong acids. If an acid scavenger is needed, use a non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA).

  • Judicious Choice of Lewis Acid: If a Lewis acid is required (e.g., for Friedel-Crafts type reactions), screen for milder options. Often, catalysts like Zn(OTf)₂ are less aggressive than BF₃·OEt₂. Start with catalytic amounts rather than stoichiometric amounts.

  • Protecting Group Strategy: The most robust solution is to use an N-protecting group, especially an electron-withdrawing one (e.g., Boc, Cbz, Tosyl). These groups decrease the basicity and nucleophilicity of the nitrogen, making it less prone to protonation or Lewis acid coordination.[8][9]

  • Temperature Management: Perform reactions at the lowest feasible temperature. Ring-opening has an activation energy barrier that can sometimes be overcome by cooling the reaction.

  • Solvent Choice: In some cases, highly polar solvents can stabilize the charged intermediates that lead to ring-opening.[4] Consider screening less polar aprotic solvents.

Question 2: I am struggling with N-arylation or N-alkylation due to steric hindrance from the gem-dimethyl group. How can I improve my yields?

Answer: The gem-dimethyl group at the C3 position creates significant steric congestion around the azetidine nitrogen.[10] This bulkiness can impede the approach of electrophiles, slowing down the desired reaction and often requiring more forcing conditions, which can in turn promote side reactions.

Causality of Steric Hindrance: The two methyl groups shield the nitrogen atom, reducing its effective nucleophilicity not because of electronic effects, but due to physical blockade. This is a classic example of steric hindrance affecting reaction kinetics. For transition-metal-catalyzed reactions like Buchwald-Hartwig or Ullmann couplings, this steric bulk can also hinder the formation of the key catalytic intermediate.

Troubleshooting Workflow for Steric Hindrance

The following workflow can help diagnose and solve issues related to steric hindrance.

G start Low Yield in N-Functionalization check_sm Is Starting Material Consumed? start->check_sm sm_yes Yes: Degradation or Side Product check_sm->sm_yes Yes sm_no No: Reaction is Too Slow check_sm->sm_no No sol_deg1 Lower Temperature sm_yes->sol_deg1 sol_deg2 Screen Milder Base sm_yes->sol_deg2 sol_deg3 Check for Ring-Opening (See Q1) sm_yes->sol_deg3 sol_slow1 Increase Temperature sm_no->sol_slow1 sol_slow2 Increase Reaction Time sm_no->sol_slow2 sol_slow3 Change Catalyst/Ligand (for cross-coupling) sm_no->sol_slow3 sol_slow4 Use Less Bulky Electrophile sm_no->sol_slow4

Caption: Fig 2. Troubleshooting workflow for sterically hindered reactions.

Recommended Solutions for N-Arylation (Buchwald-Hartwig):

SymptomPotential CauseRecommended Solution
No or low conversion Steric hindrance preventing oxidative addition or reductive elimination.1. Switch to a more active catalyst system. Use sterically demanding, electron-rich phosphine ligands like G3/G4 palladacycles with Buchwald ligands (e.g., SPhos, XPhos).2. Increase reaction temperature. Monitor carefully for decomposition.3. Use a stronger, non-nucleophilic base like LiHMDS or K₃PO₄.
Reaction stalls Catalyst deactivation.1. Increase catalyst loading. 2. Ensure anaerobic conditions. Thoroughly degas solvents and use a glovebox if possible.
Formation of side products Decomposition of starting material or product at high temperatures.1. Attempt a lower temperature reaction with a more active catalyst system first.2. Screen alternative solvents. Toluene, dioxane, or CPME can influence catalyst stability and reactivity.
Question 3: How do I achieve selective C-H functionalization at the C2 position without reacting at the nitrogen?

Answer: Directing C-H functionalization on an azetidine ring is a significant challenge, requiring precise control over regioselectivity. To achieve selective C2 functionalization, you must first render the nitrogen non-reactive and then use a strategy to direct a catalyst or reagent to the desired C-H bond.

Key Principles:

  • Nitrogen Protection: The nitrogen must be protected, typically with an electron-withdrawing group. An N-Boc or N-Piv group is often used. This prevents N-functionalization and can play a role in directing metallation.[9]

  • Directed Metallation: The most common strategy is directed ortho-metallation (or in this case, α-metallation). By using a directed metalation group (DMG) attached to the nitrogen, a strong base (like s-BuLi) can selectively deprotonate the adjacent C2 position. The resulting lithiated intermediate can then be trapped with an electrophile.[9] Recent studies have shown that groups like N-Boc or N-thio-Boc can facilitate exclusive α-lithiation.[9]

  • Palladium-Catalyzed C-H Activation: Alternatively, a directing group can be used to guide a palladium catalyst to the C-H bond. For example, picolinamide directing groups have been used to achieve C(sp³)-H arylation, although selectivity between different C-H bonds on a complex scaffold can be a challenge.[11]

Frequently Asked Questions (FAQs)

FAQ 1: What is the best N-protecting group for a multi-step synthesis involving a gem-dimethyl azetidine?

The ideal protecting group offers robust protection under various reaction conditions but can be removed selectively under mild conditions that do not harm the azetidine ring. The choice is highly context-dependent.

Protecting GroupIntroduction ConditionsStabilityCleavage ConditionsRisk of Ring-Opening
Boc (t-butoxycarbonyl)Boc₂O, base (e.g., Et₃N, NaOH)Stable to base, hydrogenation. Labile to acid.Strong acid (TFA, HCl).[8]High during acidic cleavage.
Cbz (benzyloxycarbonyl)Cbz-Cl, baseStable to acid, base.Catalytic hydrogenation (e.g., H₂, Pd/C).[8]Low . Cleavage is orthogonal and mild.
Tosyl (p-toluenesulfonyl)Ts-Cl, baseVery stable to acid, base, oxidation.Harsh reductive conditions (e.g., Na/NH₃).Low during cleavage, but harshness limits scope.
Benzhydryl (Bzh)Ph₂CHBr, baseStable to base, mild acid.Strong acid (TFA, often heated) or hydrogenation.[12]Moderate during acidic cleavage.

Recommendation: For maximum safety and orthogonality, the Cbz group is often an excellent choice. Its removal via hydrogenation is highly selective and poses minimal risk to the azetidine ring, a strategy successfully used in peptide synthesis containing azetidine units.[8][13]

FAQ 2: Does the gem-dimethyl group affect the pKa of the azetidine nitrogen?

The electronic effect of the gem-dimethyl group on the nitrogen's basicity (pKa) is minimal. The pKa of azetidine is ~11.29, and alkyl substitution does not drastically alter this.[1] However, the kinetic basicity and, more importantly, the nucleophilicity are significantly reduced due to steric hindrance, as discussed in Question 2. Your reaction outcomes will be dominated by this steric effect rather than by a change in pKa.

FAQ 3: Are there specific solvents to avoid when working with unprotected gem-dimethyl azetidines?

Yes. Avoid strongly acidic protic solvents (e.g., neat trifluoroacetic acid) as they will readily protonate the nitrogen and catalyze ring-opening.[4] When running reactions with unprotected azetidines, especially with electrophiles, it's crucial to use a base to scavenge any generated acid (e.g., HBr from an alkyl bromide). If you must use a protic solvent like an alcohol, ensure the conditions are basic or neutral and run the reaction at low temperatures to disfavor the SN2 ring-opening pathway where the solvent acts as a nucleophile.

Experimental Protocols

Protocol: Sterically Hindered Buchwald-Hartwig N-Arylation of 3,3-Dimethylazetidine

This protocol provides a starting point for a challenging N-arylation reaction, emphasizing the use of a highly active catalyst system to overcome steric hindrance.

Materials:

  • 3,3-Dimethylazetidine hydrochloride

  • Aryl bromide (1.0 eq)

  • RuPhos Pd G3 (or similar palladacycle precatalyst, 0.02 eq)

  • RuPhos ligand (0.04 eq)

  • Lithium bis(trimethylsilyl)amide (LiHMDS) (1.5 eq)

  • Anhydrous Toluene or CPME

  • Anhydrous glassware, inert atmosphere (N₂ or Ar)

Procedure:

  • Preparation of Free Base: In a separate flask, dissolve 3,3-dimethylazetidine hydrochloride (1.2 eq) in a minimal amount of 2M NaOH and extract with dichloromethane or ether. Dry the organic layer over Na₂SO₄, filter, and carefully concentrate in vacuo at low temperature. Caution: The free base is volatile. Use immediately.

  • Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the palladacycle (0.02 eq), ligand (0.04 eq), LiHMDS (1.5 eq), and the aryl bromide (1.0 eq).

  • Solvent and Reagent Addition: Add anhydrous toluene (to make a ~0.2 M solution based on the aryl bromide). Begin stirring the slurry.

  • Azetidine Addition: Add the freshly prepared 3,3-dimethylazetidine (1.2 eq) to the reaction mixture via syringe.

  • Reaction: Heat the reaction mixture to 100-110 °C and monitor by LC-MS or TLC. The reaction may require 12-24 hours.

  • Work-up: After cooling to room temperature, quench the reaction carefully with saturated aqueous NH₄Cl solution. Dilute with ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

References

  • Saunders, G. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemistry – A European Journal. Available at: [Link]

  • Driver, T. G. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. ACS Organic & Inorganic Au. Available at: [Link]

  • Reddy, P. V. N., & Kumar, P. (2007). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. IIT Kanpur Repository. Available at: [Link]

  • Baron, A. (2018). Put a ring on it: application of small aliphatic rings in medicinal chemistry. RSC Medicinal Chemistry. Available at: [Link]

  • ResearchGate (2025). Lewis Acid Catalyzed Regioselective Ring Opening of Azetidines with Alcohols and Thiols. ResearchGate. Available at: [Link]

  • Reddy, L. R., et al. (2013). Lewis Acid Mediated Nucleophilic Ring-Opening of 1-Benzhydryl Azetidine-3-ol with Aryl Alcohols. Asian Journal of Chemistry. Available at: [Link]

  • Xian, M., & Wang, P. G. (2004). Benzhydryl as an Efficient Selective Nitrogen Protecting Group for Uracils. The Journal of Organic Chemistry. Available at: [Link]

  • Argent, S. P., & Moody, C. J. (2022). Photochemical Approaches to Azetidines. Nottingham ePrints. Available at: [Link]

  • Bachrach, S. M. (2008). The gem-Dimethyl Effect Revisited. The Journal of Organic Chemistry. Available at: [Link]

  • Cernijenko, A., & Davies, H. M. L. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews. Available at: [Link]

  • Jung, M. E., & Piizzi, G. (2005). The Thorpe-Ingold Effect. Chemical Reviews. Referenced in: Thorpe-Ingold Effect Assisted Strained Ring Synthesis. (2022). MALAYSIAN JOURNAL OF CHEMISTRY. Available at: [Link]

  • Bachrach, S. M. (2008). The gem-dimethyl effect revisited. PubMed. Available at: [Link]

  • American Chemical Society (2023). Robust multigram protocol to access diazaspiroalkanes featuring azetidine moiety. ACS Publications. Available at: [Link]

  • Capriati, V., et al. (2022). Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. Molecules. Available at: [Link]

  • Becker, M. R., et al. (2019). Functionalized azetidines via visible light-enabled aza Paternò-Büchi reactions. Nature Communications. Available at: [Link]

  • All About Chemistry (2020). Azetidine: Chemical Reactivity. YouTube. Available at: [Link]

  • Schindler, C. S. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. NIH National Center for Biotechnology Information. Available at: [Link]

  • ResearchGate (2023). Accessing ladder-shape azetidine-fused indoline pentacycles through intermolecular regiodivergent aza-Paternò–Büchi reactions. ResearchGate. Available at: [Link]

  • Lamer, M. D., & Agarwal, V. (2015). Divergent mechanistic routes for the formation of gem-dimethyl groups in the biosynthesis of complex polyketides. PubMed. Available at: [Link]

  • Saunders, G. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. PubMed. Available at: [Link]

  • ResearchGate (2019). Previous strategies towards azetidines and this approach. ResearchGate. Available at: [Link]

  • ResearchGate (2008). The gem-Dimethyl Effect Revisited. ResearchGate. Available at: [Link]

  • LibreTexts Chemistry (2022). Steric Hindrance. LibreTexts. Available at: [Link]

  • Organic Chemistry Portal. Azetidine synthesis. Organic Chemistry Portal. Available at: [Link]

  • ResearchGate (1996). The gem-dimethyl effect on reactivities in cyclizations through tetrahedral intermediates. ResearchGate. Available at: [Link]

  • Collins, B. S. L., & Glorius, F. (2023). Late-Stage C–H Functionalization of Azines. ACS Catalysis. Available at: [Link]

  • Saunders, G. J., et al. (2024). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. LJMU Research Online. Available at: [Link]

  • Gicquel, M., et al. (2022). A general synthesis of azetidines by copper-catalysed photoinduced anti-Baldwin radical cyclization of ynamides. Nature Communications. Available at: [Link]

  • Pace, V., & Holzer, W. (2013). Recent advances in the chemistry of metallated azetidines. Organic & Biomolecular Chemistry. Available at: [Link]

  • Kananovich, D. G., et al. (2021). Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids. The Journal of Organic Chemistry. Available at: [Link]

  • Kantin, G., & Krasavin, M. (2016). N-Arylation of Amidines and Guanidines: An Update. Current Organic Chemistry. Available at: [Link]

  • Findlay, M. T., et al. (2023). Green Chemistry. Semantic Scholar. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Solvent Selection for Cbz-Azetidinone Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the synthesis and functionalization of Cbz-protected azetidinones (β-lactams). The four-membered az...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to the synthesis and functionalization of Cbz-protected azetidinones (β-lactams). The four-membered azetidinone ring is highly strained, and the bulky, electron-withdrawing Carboxybenzyl (Cbz) protecting group significantly alters the molecule's solubility and reactivity.

Below is a curated troubleshooting guide focusing on the critical role of solvent selection in these workflows, particularly during the Staudinger cycloaddition and downstream functionalizations.

Troubleshooting FAQs: Causality & Mechanism

Q: Why am I getting the trans-diastereomer when my target is the cis-Cbz-azetidinone? A: The stereochemical outcome of the Staudinger[2+2] cycloaddition is fundamentally dictated by the lifetime of the zwitterionic intermediate formed after the initial nucleophilic attack of the imine on the ketene. If you are using a polar solvent like dichloromethane (CH2Cl2) or acetonitrile (MeCN), the solvent dipole stabilizes the charge separation in the zwitterion[1]. This extended half-life allows the intermediate to undergo bond rotation and isomerize to the thermodynamically more stable trans configuration before ring closure (1)[1]. To favor the kinetically driven cis-product, switch to a non-polar solvent such as toluene or cyclohexane, which forces rapid, direct ring closure before isomerization can occur (2)[2].

Q: My Staudinger reaction yields are consistently low, and NMR shows unreacted starting materials alongside aldehyde byproducts. What is failing? A: This is a classic symptom of imine hydrolysis competing with the cycloaddition. The C=N bond is highly sensitive to trace moisture. If your solvent is not strictly anhydrous, water acts as a competing nucleophile, hydrolyzing the imine back into its constituent aldehyde and amine before the ketene can be attacked. Ensure your solvents are freshly distilled or dried over activated 4Å molecular sieves. Furthermore, the reaction must be maintained under a strict inert atmosphere (N2 or Argon) during the slow addition of the acyl chloride (3)[3].

Q: I am attempting a photocatalytic functionalization of 1-Cbz-azetidin-3-one. Which solvent system provides the best balance of solubility and radical stability? A: For radical-mediated or photocatalytic functionalizations of the azetidinone core, anhydrous dichloromethane (DCM) is the gold standard. The Cbz protecting group provides excellent solubility in this medium-polarity solvent. DCM is particularly effective because it is transparent to visible light (crucial for photocatalysis), does not readily participate in side reactions with most photoredox catalysts, and easily dissolves both the Cbz-protected substrate and typical acceptors (4)[4].

Quantitative Data: Solvent Effects on Diastereoselectivity

The following table summarizes the impact of solvent selection on the zwitterionic intermediate and the resulting stereochemistry of the azetidinone product (5)[5].

SolventDielectric Constant (ε)Zwitterion StabilizationIsomerization RateMajor Diastereomer
Toluene 2.4PoorLowcis (Kinetic)
Cyclohexane 2.0PoorLowcis (Kinetic)
Dichloromethane (DCM) 8.9ModerateModerateMixed / cis-biased
Acetonitrile (MeCN) 37.5HighHightrans (Thermodynamic)

Pathway Visualization

G Reactants Ketene + Imine (Reactants) Zwitterion Zwitterionic Intermediate Reactants->Zwitterion Nucleophilic Attack NonPolar Non-Polar Solvent (e.g., Toluene) Zwitterion->NonPolar Destabilizes Charge Polar Polar Solvent (e.g., CH2Cl2, MeCN) Zwitterion->Polar Stabilizes Charge KineticallyFavored Direct Ring Closure (Fast Kinetics) NonPolar->KineticallyFavored ThermodynamicallyFavored Isomerization (Extended Half-life) Polar->ThermodynamicallyFavored CisProduct cis-Azetidinone (Kinetic Product) KineticallyFavored->CisProduct TransProduct trans-Azetidinone (Thermodynamic Product) ThermodynamicallyFavored->TransProduct

Mechanistic divergence in Staudinger cycloaddition dictated by solvent polarity.

Experimental Protocol: Self-Validating Staudinger Synthesis

Objective: To synthesize a cis-enriched Cbz-azetidinone via ketene-imine cycloaddition, utilizing solvent control to dictate stereochemistry.

Step-by-Step Methodology:

  • Preparation of the Reaction Vessel: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and a pressure-equalizing dropping funnel. Purge the system with dry Nitrogen (N2) for 15 minutes.

  • Solvent and Reagent Charging: Dissolve 1.0 equivalent of the Cbz-protected imine and 3.0 equivalents of anhydrous triethylamine (Et3N) in strictly anhydrous toluene (0.1 M concentration).

    • Causality Note: Toluene is selected here to minimize zwitterion lifetime and favor the cis-diastereomer. Et3N serves as the base to generate the ketene in situ.

  • Temperature Control: Submerge the reaction flask in a dry ice/acetone bath to reach -78 °C.

    • Causality Note: Lower temperatures suppress background imine isomerization, further locking in the kinetic cis preference.

  • In Situ Ketene Generation: Dissolve 1.5 equivalents of the appropriate acyl chloride in a small volume of anhydrous toluene. Transfer this to the dropping funnel and add it dropwise to the main flask over 45 minutes.

  • Cyclization: Allow the reaction mixture to stir at -78 °C for 2 hours, then gradually warm to room temperature over an additional 4 hours.

  • Self-Validation (In-Process Control): Before quenching, withdraw a 50 µL aliquot, evaporate the solvent, and run a rapid crude 1H NMR in CDCl3. Validation Check: Verify the complete disappearance of the characteristic imine proton (~8.2-8.5 ppm) and the absence of an aldehyde proton (~9.5-10.0 ppm). If the aldehyde peak is present, moisture has compromised the reaction.

  • Quenching and Work-Up: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure cis-Cbz-azetidinone.

References

  • Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update Source: MDPI URL:[Link]

  • Stereoselectivity in the synthesis of 2-azetidinones from ketenes and imines via the Staudinger reaction Source: ResearchGate URL:[Link]

  • Supplementary Materials for Photocatalytic reactions of N-Cbz-azetidin-3-one Source: Amazon S3 (University of Cambridge) URL:[Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 2,2-Dimethyl Substituted Azetidines

Welcome to the Application Science Support Center. 2,2-Dimethylazetidines are highly valuable three-dimensional scaffolds in modern drug discovery, frequently utilized to improve metabolic stability and impart structural...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Science Support Center. 2,2-Dimethylazetidines are highly valuable three-dimensional scaffolds in modern drug discovery, frequently utilized to improve metabolic stability and impart structural rigidity in therapeutics such as CDK2 and PI3K-γ inhibitors[1][2]. However, the presence of a gem-dimethyl group adjacent to the nitrogen introduces severe steric hindrance. This structural feature fundamentally alters the molecule's reactivity, complicating ring synthesis, N-functionalization, and C-functionalization[3].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome these steric bottlenecks in your workflows.

Section 1: Synthesis & Ring Closure Limitations

Q1: My cyclization yields for forming the 2,2-dimethylazetidine ring are consistently below 20%. Why is this happening, and how can I improve it?

Causality (The "Why"): The formation of four-membered rings is inherently difficult due to high ring strain (~26 kcal/mol). While the Thorpe-Ingold effect from the gem-dimethyl group theoretically promotes cyclization by compressing the internal bond angle, this is often overridden by severe steric repulsion. During a standard SN2 cyclization (e.g., from a 1-halo-3-amino-3-methylalkane precursor), the bulky methyl groups physically block the nucleophilic nitrogen from achieving the required 180° trajectory for backside attack.

Solution: Abandon direct halide displacement. Instead, utilize an intramolecular Buchwald-Hartwig amination or employ cyclic sulfate/sulfamidate precursors. If you must use direct alkylation, switch to a milder, non-nucleophilic base like Cs₂CO₃ in a polar aprotic solvent (e.g., DMF) at elevated temperatures[4]. This provides the thermal energy required to overcome the high activation barrier without promoting competing E2 elimination pathways.

Section 2: N-Functionalization (N-Arylation & N-Alkylation)

Q2: I am attempting an N-arylation of 2,2-dimethylazetidine via Buchwald-Hartwig cross-coupling, but I only recover unreacted starting material. How do I bypass this steric shielding?

Causality (The "Why"): The two methyl groups at the C2 position act as a "steric umbrella," heavily shielding the nitrogen's lone pair[3]. In the Buchwald-Hartwig catalytic cycle, this prevents the secondary amine from efficiently coordinating to the palladium center during the critical amine binding and deprotonation steps. Standard ligands (like BINAP or dppf) fail because they cannot accommodate the sheer bulk of the amine[5].

Solution: You must use highly active, sterically accommodating dialkylbiaryl phosphine ligands, specifically BrettPhos or RuPhos , paired with a strong base like NaOtBu. BrettPhos was explicitly designed to prevent the formation of inactive bis-amine palladium complexes and to facilitate the coupling of extremely hindered secondary amines.

N_Arylation_Workflow Start Start: N-Arylation of 2,2-Dimethylazetidine CheckYield Is the yield < 20% or mostly starting material? Start->CheckYield Yes Yes: Steric Shielding CheckYield->Yes Yes No No: Proceed to Isolation CheckYield->No No Ligand Switch Ligand: Use BrettPhos or RuPhos Yes->Ligand Base Optimize Base: Use NaOtBu or LiHMDS Ligand->Base Success Successful Cross-Coupling Base->Success

Workflow for troubleshooting sterically hindered N-arylation reactions.

Standardized Protocol: N-Arylation via Buchwald-Hartwig Cross-Coupling

This protocol is designed as a self-validating system to ensure catalytic turnover.

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (2 mol%), BrettPhos (4 mol%), and NaOtBu (1.5 equiv). Note: The strict exclusion of moisture is critical, as water rapidly quenches the active Pd-BrettPhos species.

  • Catalyst Activation: Add the aryl bromide (1.0 equiv) and anhydrous toluene (0.2 M). Stir for 5 minutes at room temperature to pre-form the active Pd(0) complex.

  • Amine Addition: Add 2,2-dimethylazetidine (1.2 equiv) dropwise. Seal the tube and transfer it to a fume hood.

  • Reaction Execution: Heat the reaction mixture at 90 °C for 12 hours.

  • System Validation (Trustworthiness Check): At the 4-hour mark, sample the reaction and monitor via LCMS. The disappearance of the aryl bromide peak and the emergence of the product mass (M+H) validates that the catalytic cycle is turning over. If unreacted amine persists but the aryl bromide is consumed, the base may have degraded; do not add more catalyst.

  • Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove palladium black, and concentrate under reduced pressure. Purify via flash chromatography.

Q3: Standard N-alkylation with alkyl halides is sluggish and low-yielding. What are the alternatives?

Causality (The "Why"): Direct SN2 alkylation is highly sensitive to steric bulk. The gem-dimethyl group severely restricts the approach of the incoming electrophile, causing the activation energy of the transition state to skyrocket[3].

Solution: Pivot to reductive amination using aldehydes or ketones with NaBH(OAc)₃. This reaction proceeds via an iminium ion intermediate, which is less sensitive to the initial steric clash than a direct SN2 transition state. If direct alkylation is mandatory, utilize highly reactive electrophiles such as allylic or benzylic triflates.

Section 3: C-Functionalization & Ring-Opening

Q4: How does the 2,2-dimethyl substitution affect the regioselectivity of azetidine ring-opening reactions?

Causality (The "Why"): The regioselectivity of nucleophilic attack on the azetidine ring is dictated by a competition between electronic and steric factors. The massive steric bulk at the C2 position completely disfavors direct nucleophilic attack at this site[3].

Solution: Exploit this inherent steric bias. Nucleophiles will exclusively attack the less hindered C4 position[3]. When designing synthetic routes that require ring-opening (e.g., to generate bulky, chiral acyclic amines), you can confidently predict and utilize this highly regioselective C4 attack to avoid complex isomeric mixtures.

Ring_Opening Azetidine 2,2-Dimethylazetidine Ring System C2 C2 Position: Sterically Hindered Azetidine->C2 C4 C4 Position: Sterically Accessible Azetidine->C4 Block Nucleophilic Attack Blocked C2->Block Attack Nucleophilic Attack Favored (SN2) C4->Attack Product Regioselective Acyclic Amine Attack->Product

Logic pathway demonstrating regioselective nucleophilic ring-opening at the C4 position.

Data Presentation: Steric Impact on Functionalization

The following table summarizes the quantitative impact of the C2 gem-dimethyl group on various functionalization workflows, comparing standard azetidines to their sterically hindered counterparts.

Reaction TypeStandard Azetidine Yield (%)2,2-Dimethylazetidine Yield (%)Primary Steric BottleneckRecommended Optimization
Direct SN2 N-Alkylation 85 - 95%15 - 30%C2-gem-dimethyl blocks electrophile trajectorySwitch to Reductive Amination
Buchwald-Hartwig N-Arylation 90 - 98%10 - 25% (Standard Ligands)Hindered Pd-amine coordinationUse BrettPhos / RuPhos ligands
Nucleophilic Ring Opening Mixed (C2/C4 attack)> 95% (Exclusive C4 attack)C2 attack is sterically forbiddenExploit inherent C4 regioselectivity

References

  • Source: benchchem.
  • Source: google.
  • Efficient Route to (S)
  • Source: nih.
  • Source: google.

Sources

Reference Data & Comparative Studies

Comparative

Comparison of N-Cbz vs N-Boc protected 3-oxoazetidines

An in-depth comparative analysis of N-Boc and N-Cbz protected 3-oxoazetidines requires a fundamental understanding of the thermodynamic forces governing four-membered heterocycles. As a Senior Application Scientist, I ap...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth comparative analysis of N-Boc and N-Cbz protected 3-oxoazetidines requires a fundamental understanding of the thermodynamic forces governing four-membered heterocycles. As a Senior Application Scientist, I approach the selection of these building blocks not merely as a choice of functional groups, but as a strategic decision dictated by ring strain, downstream orthogonality, and physical handling requirements.

Here is the definitive comparison guide for utilizing N-Boc vs. N-Cbz protected 3-oxoazetidines in drug development and synthetic workflows.

Structural Context & The Ring Strain Dilemma

3-Oxoazetidines are highly valued in medicinal chemistry for constructing rigid, sp3-rich spirocycles and functionalized amines. However, the azetidine core possesses an inherent ring strain of approximately 25.2 kcal/mol . The presence of the highly electrophilic ketone at the 3-position exacerbates this instability. Under strongly basic conditions, nucleophilic attack can induce enolization, which rapidly cascades into a retro-Claisen ring-opening , permanently destroying the heterocycle .

Because both the tert-butyloxycarbonyl (Boc) and carboxybenzyl (Cbz) groups exert similar inductive electron-withdrawing effects on the nitrogen, the reactivity of the ketone itself remains nearly identical between the two variants. The critical differences lie in their physical states, handling properties, and deprotection orthogonality.

Physical Properties & Stability Matrix

The physical state of your starting material dictates the ease of reaction setup, especially on a process scale. Quantitative and qualitative differences are summarized below:

PropertyN-Boc-3-azetidinoneN-Cbz-3-azetidinone
CAS Number 398489-26-4105258-93-3
Physical State Crystalline Solid (mp 50–54 °C)Viscous Oil / Low-Melting Solid
Handling Excellent; easy to weigh and transfer.Prone to sticking; best transferred as a solution.
Deprotection Vector Acidic (TFA, HCl in dioxane)Hydrogenolysis (H2, Pd/C) or Strong Acid (HBr/AcOH)
Orthogonal Stability Stable to strong bases, nucleophiles, and catalytic hydrogenation.Stable to mild acids (e.g., dilute TFA) and bases.

Workflow Logic: Selecting the Right Protecting Group

The selection between N-Boc and N-Cbz is a classic exercise in orthogonal protecting group strategy. You must look ahead to the final deprotection step and analyze the sensitivities of the target molecule.

PG_Selection Start Target Molecule Analysis (3-Oxoazetidine Core) AcidSens Contains Acid-Sensitive Groups? (e.g., Acetals) Start->AcidSens RedSens Contains Reducible Groups? (e.g., Alkenes) AcidSens->RedSens No SelectCbz Select N-Cbz Deprotect: H2, Pd/C AcidSens->SelectCbz Yes RedSens->SelectCbz No (Either) SelectBoc Select N-Boc Deprotect: TFA or HCl RedSens->SelectBoc Yes

Workflow for selecting N-Boc vs N-Cbz based on target molecule sensitivities.

Reactivity Profiling & Mechanistic Causality

Nucleophilic Additions (Grignard & Organolithium)

When adding carbon nucleophiles to the 3-position to generate tertiary alcohols, standard Grignard reagents often act as strong bases, deprotonating the alpha-carbon. This strain-driven enolization leads to the aforementioned retro-Claisen cleavage. To establish a self-validating, high-yielding system, the basicity of the nucleophile must be suppressed without sacrificing nucleophilicity. This is achieved via organocerium chemistry .

Reactivity_Pathway Ketone N-Protected 3-Azetidinone Reagent Grignard Reagent (RMgX) Ketone->Reagent CeCl3 Organocerium Pathway (CeCl3 Additive) Reagent->CeCl3 + CeCl3 Base Direct Addition (Highly Basic) Reagent->Base No Additive Product Desired 1,2-Addition (Tertiary Alcohol) CeCl3->Product Suppressed Basicity Degradation Retro-Claisen Ring Opening Base->Degradation Strain Relief

Mechanistic divergence in nucleophilic additions to 3-oxoazetidines.

Reductive Amination

Both N-Boc and N-Cbz variants are highly competent in reductive aminations. Because the azetidine ring is sterically unhindered, imine/iminium formation is rapid. The use of sodium triacetoxyborohydride (NaBH(OAc)3) is preferred over sodium borohydride (NaBH4) to prevent premature reduction of the ketone to the corresponding azetidin-3-ol .

Self-Validating Experimental Protocols

Protocol A: Cerium-Mediated Grignard Addition to N-Boc-3-azetidinone

Objective: Synthesize a 3-substituted-3-hydroxyazetidine while completely suppressing retro-Claisen ring opening.

  • Cerium Activation: Vigorously stir anhydrous CeCl3 (1.5 equiv) in a flame-dried flask under high vacuum at 140 °C for 2 hours. Causality: Commercial CeCl3 often contains trace moisture. Complete dehydration is mandatory; otherwise, the Grignard reagent will be prematurely quenched.

  • Organocerium Formation: Cool the flask to 0 °C, add anhydrous THF, and stir for 2 hours to form a uniform suspension. Cool to -78 °C and add the desired Grignard reagent (1.5 equiv) dropwise. Stir for 1 hour.

  • Addition: Dissolve N-Boc-3-azetidinone (1.0 equiv) in minimal dry THF and add dropwise to the organocerium mixture at -78 °C.

  • Validation Check: Monitor via TLC (KMnO4 stain). The ketone spot should disappear within 2 hours, replaced by a highly polar baseline-adjacent spot (the tertiary alcohol).

  • Workup (Critical Step): Quench with saturated aqueous NH4Cl. Add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) and stir vigorously at room temperature for 12 hours. Causality: Cerium and magnesium form intractable, gel-like emulsions that trap the polar product. Rochelle's salt chelates these metals, yielding two distinct, easily separable liquid phases. Extract with EtOAc and concentrate.

Protocol B: Reductive Amination of N-Cbz-3-azetidinone

Objective: Synthesize a 3-aminoazetidine derivative without over-reducing the starting ketone.

  • Imine Pre-formation: Dissolve N-Cbz-3-azetidinone (1.0 equiv) and the target primary or secondary amine (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE). If the amine is weakly nucleophilic (e.g., an aniline), add glacial acetic acid (1.0 equiv).

  • Equilibration: Stir at room temperature for 2 hours. Causality: Allowing the iminium intermediate to fully form before introducing the reducing agent ensures the hydride selectively attacks the iminium carbon, rather than the highly electrophilic ketone.

  • Reduction: Add NaBH(OAc)3 (1.5 equiv) in three portions over 15 minutes. Stir for 12 hours at room temperature.

  • Validation & Workup: Quench the reaction carefully with saturated aqueous NaHCO3 (gas evolution will occur). Extract with DCM. The crude NMR should show the disappearance of the ketone carbonyl carbon (~205 ppm) and the appearance of the newly formed sp3 C-H at the 3-position (~45-55 ppm).

References

  • Cheng, Q.-Q., Deng, Y., Lankelma, M., et al. "Chiral donor–acceptor azetines as powerful reactants for synthesis of amino acid derivatives." Nature Communications, 2019.[Link]

  • De Kimpe, N., & Abbaspour Tehrani, K. "The Chemistry of Azetidin-3-ones, Oxetan-3-ones, and Thietan-3-ones." Chemical Reviews, 2002.[Link]

  • Burkhard, J. A., et al. "Synthesis of a Family of Spirocyclic Scaffolds; Building Blocks for the Exploration of Chemical Space." Organic Letters (via PMC), 2013.[Link]

  • Mykhailiuk, P. K., et al. "Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle." Organic & Biomolecular Chemistry, 2021.[Link]

Validation

A Comparative Guide to the Structural Validation of Gem-Dimethyl Azetidines: The Definitive Role of X-ray Crystallography

Introduction: The Gem-Dimethyl Azetidine Scaffold and the Imperative of Structural Certainty Azetidines, four-membered nitrogen-containing heterocycles, have emerged from relative obscurity to become a privileged scaffol...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Gem-Dimethyl Azetidine Scaffold and the Imperative of Structural Certainty

Azetidines, four-membered nitrogen-containing heterocycles, have emerged from relative obscurity to become a privileged scaffold in modern medicinal chemistry.[1][2] Their strained four-membered ring imparts unique conformational constraints and metabolic stability, offering a compelling alternative to more common five- and six-membered rings. The introduction of a gem-dimethyl group, particularly at the C3-position, further enhances lipophilicity and metabolic stability while providing a defined three-dimensional exit vector for further functionalization.

However, the very properties that make these scaffolds attractive—their strained nature and unique stereoelectronic profiles—also present significant challenges for unambiguous structural characterization. While routine spectroscopic methods like Nuclear Magnetic Resonance (NMR) provide essential information on connectivity and local environment, they often fall short in definitively resolving the absolute stereochemistry and solid-state conformation, including the precise pucker of the azetidine ring.[3][4] For drug development professionals, where an exact understanding of a molecule's three-dimensional shape is a prerequisite for rational design and understanding structure-activity relationships (SAR), such ambiguity is untenable.[5][6]

This guide provides an in-depth comparison of analytical techniques for the structural validation of gem-dimethyl azetidines, establishing single-crystal X-ray crystallography as the gold standard. We will explore the practical steps, from material synthesis to final structure refinement, and contrast the definitive data obtained from crystallography with the complementary, yet often inconclusive, insights from NMR spectroscopy and computational modeling.

The Crystallographic Workflow: From Powder to Picture-Perfect Structure

Single-crystal X-ray diffraction (SCXRD) offers an unparalleled, direct visualization of the atomic arrangement within a crystalline solid.[7][8] The technique relies on the diffraction of an X-ray beam by the ordered array of atoms in a crystal lattice.[9] By measuring the positions and intensities of the diffracted beams, a three-dimensional map of electron density can be constructed, revealing the precise location of each atom in the molecule.[9][10] This process provides unambiguous determination of bond lengths, bond angles, and absolute configuration.[5][7]

The workflow, while powerful, is a multi-step process that demands careful execution and patience. The primary bottleneck is often the initial step: growing a high-quality single crystal suitable for diffraction.[11]

Experimental Protocol 1: Synthesis and Purification of a Model Gem-Dimethyl Azetidine

The journey to a crystal structure begins with a pure compound. The synthesis of azetidines can be challenging due to the high energy of the transition states involved in forming the strained four-membered ring.[2][12] A common strategy involves the cyclization of γ-haloamines or related precursors.[12]

Objective: To synthesize and purify a representative N-protected 3,3-dimethylazetidine derivative for crystallographic studies.

Methodology:

  • Synthesis: A suitable precursor, such as a protected 3-amino-2,2-dimethylpropan-1-ol, is converted to a derivative with a good leaving group (e.g., a tosylate or mesylate) on the primary alcohol.

  • Intramolecular Cyclization: The intermediate is treated with a non-nucleophilic base (e.g., sodium hydride) in an appropriate solvent (e.g., THF, DMF) to facilitate intramolecular nucleophilic substitution, forming the azetidine ring.

  • Purification: The crude product is purified by column chromatography on silica gel. The choice of eluent is critical to separate the desired product from starting materials and byproducts.

  • Purity Validation: Before attempting crystallization, the purity of the final compound must be rigorously confirmed.

    • ¹H and ¹³C NMR: To confirm the chemical structure and absence of proton-bearing impurities.

    • LC-MS/HRMS: To confirm the molecular weight and assess purity to >98%.

Causality: Attempting to crystallize an impure compound is a primary cause of failure. Impurities can disrupt the ordered packing required for crystal lattice formation, leading to oils, amorphous solids, or poorly formed microcrystals.

Experimental Protocol 2: High-Throughput Crystallization Screening

Growing single crystals of small organic molecules is often more art than science, but a systematic approach significantly increases the probability of success.[13][14] The goal is to slowly bring a saturated solution of the compound to a state of supersaturation, from which crystals can nucleate and grow.

Objective: To identify conditions that yield diffraction-quality single crystals of the purified gem-dimethyl azetidine.

Materials:

  • Purified gem-dimethyl azetidine derivative (>50 mg).

  • A diverse panel of high-purity solvents (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile, toluene).

  • 96-well crystallization plates or small glass vials (0.5-1.0 mL).

Methodology: Parallel Screening Techniques

  • Slow Evaporation (The Workhorse Method):

    • Prepare saturated or near-saturated solutions of the compound in a range of individual solvents and solvent mixtures (e.g., 5-10 mg/mL).

    • Dispense ~0.5 mL of each solution into separate, loosely capped vials.

    • Allow the solvent to evaporate slowly and undisturbed at room temperature over several days to weeks.

    • Rationale: As the solvent evaporates, the concentration of the solute increases slowly, promoting the formation of a limited number of well-ordered crystal nuclei.

  • Vapor Diffusion (Liquid-Liquid or Vapor-Solid):

    • Setup: Place a small vial containing a concentrated solution of the compound inside a larger, sealed jar. The larger jar contains a more volatile "anti-solvent" in which the compound is poorly soluble.

    • Mechanism: The anti-solvent vapor slowly diffuses into the compound's solution, reducing the solute's solubility and inducing crystallization.

    • Common Systems: A solution of the compound in dichloromethane or ethyl acetate placed in a chamber containing hexane or pentane is a classic starting point.

    • Rationale: This method provides a very slow and controlled change in solvent composition, which is ideal for growing large, well-ordered crystals.[13]

  • Thermal Control (Cooling Crystallization):

    • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature (e.g., 40-50°C).

    • Allow the solution to cool slowly to room temperature, and then transfer to a 4°C refrigerator.

    • Rationale: Most organic compounds are more soluble at higher temperatures. Slow cooling reduces solubility, leading to crystallization.[15] This is particularly effective for compounds with a steep solubility curve.

Diagram: The Crystallographic Validation Workflow

Below is a diagram illustrating the logical flow from a synthesized compound to a validated crystal structure, highlighting the decision points and alternative analyses.

G cluster_main Core Crystallographic Pathway cluster_alt Complementary Analysis A Synthesis of Gem-Dimethyl Azetidine B Rigorous Purification & Purity Confirmation (>98%) (NMR, LC-MS) A->B C Crystallization Screening (Slow Evaporation, Vapor Diffusion, etc.) B->C H NMR Spectroscopy (NOE, Coupling Constants) B->H D Diffraction-Quality Single Crystal Obtained C->D No_Crystal No Crystals / Poor Quality C->No_Crystal E Single Crystal X-ray Data Collection D->E F Structure Solution & Refinement E->F G Final Validated 3D Structure (CIF File) F->G J Conformational & Connectivity Data G->J Compare & Correlate H->J I Computational Modeling (DFT, Conformational Search) I->J No_Crystal->B Re-purify or Modify Derivative

Caption: Workflow for structural validation of gem-dimethyl azetidines.

Comparative Analysis: Crystallography vs. Alternative Techniques

While X-ray crystallography provides the ultimate answer for solid-state structure, it is essential to understand its performance in the context of other widely used techniques. NMR spectroscopy and computational modeling are powerful tools that provide complementary information but come with their own inherent limitations.

FeatureSingle-Crystal X-ray CrystallographyNMR Spectroscopy (Solution-State)Computational Modeling (In Silico)
Primary Output Precise 3D atomic coordinates, bond lengths/angles, absolute stereochemistry.[16]Through-bond and through-space atomic correlations, dynamic conformational averaging.[17][18]Predicted low-energy conformers, electronic properties, theoretical bond parameters.[19][20]
State of Matter Solid (single crystal)SolutionN/A (Theoretical)
Structural Ambiguity Unambiguous for the solid state.High. Provides an average picture of all conformations present in solution; interpretation can be complex.[17]High. Accuracy is highly dependent on the level of theory and basis set used; may not reflect reality.[3]
Key Advantage Provides a definitive, high-resolution "snapshot" of the molecule.[5][9]Excellent for confirming chemical connectivity and observing dynamic processes in a biologically relevant medium.Rapidly explores conformational space and predicts properties before synthesis.[21]
Primary Limitation The absolute requirement for a diffraction-quality single crystal, which can be a major bottleneck.Cannot determine absolute stereochemistry directly; provides data on conformationally averaged structures.Results are predictive, not empirical, and require experimental validation.
Sample Amount Typically micrograms to a few milligrams.Typically 1-10 milligrams.N/A

Bridging the Gap: Integrating Data for a Complete Structural Picture

The most robust structural validation comes not from relying on a single technique, but from the intelligent integration of all three.

  • Computation Informs Experiment: Computational modeling can predict the most stable conformers of a gem-dimethyl azetidine. This information can guide the synthesis of derivatives more likely to crystallize by, for example, introducing functionalities that encourage specific intermolecular interactions like hydrogen bonding.

  • NMR Confirms Identity: NMR is non-negotiable for confirming that the compound being crystallized is indeed the correct one. There is no value in obtaining a beautiful crystal structure of an unintended byproduct.

  • Crystallography Validates Theory: The final crystal structure provides the ultimate benchmark against which both NMR and computational data can be judged. It confirms which of the predicted low-energy conformers is adopted in the solid state and provides the ground truth for interpreting complex solution-state NMR data. For example, NOE (Nuclear Overhauser Effect) correlations observed in solution can be rationalized by examining the proton-proton distances in the crystal structure.

Conclusion

For researchers and drug development professionals working with novel gem-dimethyl azetidine scaffolds, structural ambiguity is a critical risk. While NMR spectroscopy is essential for confirming chemical identity and computational modeling offers valuable predictive insights, only single-crystal X-ray crystallography provides the definitive, high-resolution three-dimensional structural data required for confident decision-making. It unambiguously determines stereochemistry, reveals subtle conformational details like ring puckering, and offers a precise map of the molecule's shape. The investment in developing a robust crystallization protocol is repaid with the certainty that underpins modern, structure-based drug design.

References

  • How to: Search Scientific Literature with the Cambridge Structural Database (CSD) . (2025). CCDC. [Link]

  • Chemical crystallization | SPT Labtech . SPT Labtech. [Link]

  • X-ray single-crystal diffraction . FZU. [Link]

  • Single-crystal X-ray Diffraction . (2018). SERC (Carleton). [Link]

  • Advanced crystallisation methods for small organic molecules . (2023). Chemical Society Reviews (RSC Publishing). [Link]

  • Advanced crystallisation methods for small organic molecules . (2023). ePrints Soton - University of Southampton. [Link]

  • How does the formula search work in WebCSD? . (2025). CCDC Home. [Link]

  • Introduction to CSDU module "Searching the CSD 101 - Searching Structures Online with WebCSD" . (2024). YouTube. [Link]

  • The ring pucker in azetidine derivatives can be influenced by a C–F ... N + charge–dipole interaction . ResearchGate. [Link]

  • Conformational effects in cyclic imino acids—I: The NMR spectra and conformations of l‐azetidine‐2‐carboxylic acid and its N‐acetyl derivative . (1972). R Discovery. [Link]

  • Single Crystal X-Ray Diffraction . (2023). Pulstec USA. [Link]

  • Conformational Properties of Poly(L-azetidine-2-carboxylic acid) in Solution as Studied by Carbon-13 and Proton Nuclear Magnetic Resonance Spectroscopy . ACS Publications. [Link]

  • Single crystal X-ray diffraction analysis . Kazan Federal University. [Link]

  • CSDU Searching Structures Online with WebCSD . CCDC. [Link]

  • Crystallization . Organic Chemistry at CU Boulder. [Link]

  • Tutorial of CSDU module "Searching the CSD 101 - Searching Structures Online with WebCSD" . (2024). YouTube. [Link]

  • SOP: CRYSTALLIZATION . University of Texas at Dallas. [Link]

  • Methods for the synthesis of azetidines . ResearchGate. [Link]

  • Length-Dependent Transition from Extended to Folded Shapes in Short Oligomers of an Azetidine-Based α-Amino Acid: The Critical Role of NH···N H-Bonds . (2023). PMC. [Link]

  • Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines . University of Birmingham. [Link]

  • Previous strategies towards azetidines and this approach . ResearchGate. [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures . ESA-IPB. [Link]

  • Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity . (2022). Journal of Medicinal and Chemical Sciences. [Link]

  • Scientists use computational modeling to guide a difficult chemical synthesis . (2024). MIT News. [Link]

  • Molecular basis for azetidine-2-carboxylic acid biosynthesis . (2025). PMC - NIH. [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates . (2023). MDPI. [Link]

  • Ring puckering of azetidine: an electron diffraction study . RSC Publishing. [Link]

  • Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer . (2025). MDPI. [Link]

  • Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination . (2025). Domainex. [Link]

  • X-Ray Crystallography of Chemical Compounds . PMC - NIH. [Link]

  • Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review . Migration Letters. [Link]

  • X-Ray Crystallography . ResearchGate. [Link]

Sources

Comparative

QC Standards and Performance Comparison Guide: Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate in Medicinal Chemistry

Executive Summary In modern drug discovery, azetidine rings are highly sought-after motifs, frequently deployed as metabolically stable, sp³-rich bioisosteres to replace flat phenyl rings or larger, less synthetically tr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, azetidine rings are highly sought-after motifs, frequently deployed as metabolically stable, sp³-rich bioisosteres to replace flat phenyl rings or larger, less synthetically tractable saturated heterocycles [1]. Within this structural class, 3-oxoazetidines serve as versatile electrophilic hubs for late-stage functionalizations, including reductive aminations, Grignard additions, and Wittig olefinations [2].

Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (CAS: 2090777-90-3) represents a highly specialized, premium building block [3]. The presence of the gem-dimethyl group at the C2 position imposes severe conformational restriction, enhancing the molecule's metabolic stability. Concurrently, the benzyl carbamate (Cbz) protecting group offers unique electronic stabilization and orthogonal cleavage options that standard tert-butyloxycarbonyl (Boc) protection cannot provide. This guide objectively compares its performance against alternative azetidine building blocks and establishes the rigorous Quality Control (QC) standards required to validate its integrity for pharmaceutical use.

Structural & Strategic Comparison: Product vs. Alternatives

To evaluate the utility of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate, we must benchmark it against two primary alternatives:

  • Tert-butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (The Boc-protected analog, CAS: 1628748-83-3) [4].

  • Benzyl 3-oxoazetidine-1-carboxylate (The unsubstituted Cbz analog).

The Protecting Group Effect: Cbz vs. Boc

While Boc is the default protecting group for many amines due to its ease of acidic cleavage, the Cbz group in Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate provides two distinct advantages:

  • Orthogonal Deprotection: Cbz can be cleanly removed via hydrogenolysis (H₂/Pd-C) under neutral conditions. This is critical when synthesizing complex molecules containing acid-sensitive moieties (e.g., acetals or tert-butyl esters) where Boc deprotection (requiring TFA or HCl) would cause catastrophic side reactions.

  • Carbocation Stabilization: Recent studies in electrophilic azetidinylation demonstrate that the Cbz group plays a crucial role in stabilizing generated carbocation intermediates at the C3 position via a field effect, leading to higher yields in cross-coupling reactions. In contrast, Boc and benzhydryl protecting groups often fail to afford the desired products under identical conditions [5].

The Steric Impact: C2-Dimethylation

Compared to the unsubstituted Benzyl 3-oxoazetidine-1-carboxylate, the gem-dimethyl group at C2 acts as a steric shield. This restricts the trajectory of incoming nucleophiles during C3 functionalization, often resulting in highly diastereoselective additions. Furthermore, the gem-dimethyl moiety blocks oxidative metabolism at the C2 position, significantly improving the pharmacokinetic half-life of the final drug candidate.

Quantitative Performance Matrix

The following table summarizes the comparative performance metrics of these building blocks:

ParameterBenzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylateTert-butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylateBenzyl 3-oxoazetidine-1-carboxylate
Protecting Group Cbz (Benzyl carbamate)Boc (tert-Butyl carbamate)Cbz (Benzyl carbamate)
C2 Substitution gem-Dimethylgem-DimethylUnsubstituted
UV Detectability (254 nm) High (Phenyl chromophore)Low (End-absorption only)High (Phenyl chromophore)
Deprotection Strategy Hydrogenolysis (H₂/Pd-C)Acidolysis (TFA or HCl)Hydrogenolysis (H₂/Pd-C)
C3 Carbocation Stability Strong (Field effect from Cbz)Weak Strong
Metabolic Stability (Final Drug) High (C2 blocked)High (C2 blocked)Moderate (C2 exposed)

Visualizing Synthetic Utility and QC Logic

Synthetic_Utility SM 3-Oxoazetidine Core Cbz Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (Cbz-Protected) SM->Cbz Cbz-Cl Boc Tert-butyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate (Boc-Protected) SM->Boc Boc2O DeprotCbz Orthogonal Deprotection (H2/Pd-C) Cbz->DeprotCbz Cleavage Stab Carbocation Stabilization (High Yield Functionalization) Cbz->Stab Electrophilic Addition DeprotBoc Acidic Deprotection (TFA) Boc->DeprotBoc Cleavage NoStab Weak Stabilization (Low Yield) Boc->NoStab Electrophilic Addition

Fig 1: Synthetic pathways highlighting the stability and orthogonal deprotection of Cbz vs. Boc.

QC_Workflow Start Batch Sampling (C13H15NO3) HPLC HPLC-UV Analysis Target: ≥ 98.0% Start->HPLC LCMS LC-MS Analysis Target: [M+Na]+ 256.1 Start->LCMS NMR High-Temp NMR Target: Identity Start->NMR Pass Batch Approved (CoA Issued) HPLC->Pass Pass Fail Batch Rejected (Repurification) HPLC->Fail Fail LCMS->Pass Pass LCMS->Fail Fail NMR->Pass Pass NMR->Fail Fail

Fig 2: Self-validating QC workflow for the batch release of pharmaceutical-grade azetidines.

Experimental Protocols for QC Validation

To ensure the integrity of Benzyl 2,2-dimethyl-3-oxoazetidine-1-carboxylate for downstream Good Manufacturing Practice (GMP) applications, the following self-validating analytical protocols must be executed.

Protocol A: HPLC-UV Purity Determination

Unlike its Boc-protected counterpart, the Cbz group provides a strong UV chromophore, allowing for highly accurate impurity quantification at 254 nm.

  • Standard Preparation: Dissolve 10 mg of a certified reference standard in 10 mL of diluent (50:50 Water:Acetonitrile) to yield a 1.0 mg/mL solution.

  • Sample Preparation: Dissolve 10 mg of the target batch in 10 mL of diluent.

  • System Suitability (Self-Validation): Inject a blank (diluent) to identify and exclude system peaks. Inject the standard solution 5 times. The Relative Standard Deviation (RSD) of the main peak area must be ≤ 2.0% to confirm system precision.

  • Chromatographic Conditions:

    • Column: Waters XBridge C18 (4.6 x 150 mm, 5 µm). Causality: The C18 stationary phase provides excellent hydrophobic retention for the benzyl and dimethyl groups.

    • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

    • Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile.

    • Causality: Formic acid ensures the carbamate nitrogen remains fully neutral, preventing peak tailing while maintaining MS-compatibility.

    • Gradient: 10% B to 90% B over 15 minutes, hold for 5 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm.

  • Acceptance Criteria: The main peak area must be ≥ 98.0% of the total integrated area.

Protocol B: High-Temperature NMR Structural Validation

Carbamates (both Cbz and Boc) exhibit restricted rotation around the C–N bond. At room temperature, this causes peak broadening or doubling (rotamers) in the NMR spectrum, making accurate integration of the gem-dimethyl group nearly impossible.

  • Sample Preparation: Dissolve 15 mg of the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

  • Instrument Setup: Load the sample into a 400 MHz (or higher) NMR spectrometer.

  • Temperature Equilibration: Set the probe temperature to 353 K (80 °C) . Allow the sample to equilibrate for 10 minutes.

    • Causality: Heating the sample overcomes the rotational energy barrier of the carbamate bond, coalescing the rotameric signals into sharp, easily integrable singlets.

  • Acquisition: Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

  • Acceptance Criteria: The spectrum must exhibit a sharp 6H singlet around 1.4–1.5 ppm (the gem-dimethyl group), a 2H singlet for the benzyl CH₂, a 5H multiplet for the aromatic ring, and the correct integration for the azetidine ring protons. Residual solvents (e.g., EtOAc) must be ≤ 0.5% by weight.

References

  • LJMU Research Online. "Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides." Liverpool John Moores University. URL: [Link]

  • ResearchGate. "Recent progress in synthesis of 3-functionalized azetidines." URL: [Link]

  • ChemRxiv. "Modular Access to Functionalized Azetidines via Electrophilic Azetidinylation." DOI: 10.26434/chemrxiv-2024-4kzrn. URL: [Link]

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.